1-[(Tert-butoxy)methyl]-2-nitrobenzene

Core Science & Biosynthesis

An In-Depth Technical Guide to the Thermodynamic Properties of Ortho-Substituted Nitrobenzene Ethers

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic properties of ortho-substituted nitrobenzene ethers, a class of compounds of significant interest in drug development, materials science, and chemical synthesis. A detailed exploration of their thermochemical parameters, including enthalpy of formation, Gibbs free energy, and heat capacity, is presented, supported by both experimental data and computational chemistry insights. This whitepaper elucidates the intricate relationship between molecular structure and thermodynamic stability, offering researchers, scientists, and drug development professionals a foundational understanding for the rational design and manipulation of these molecules. The guide further details the experimental and computational methodologies employed in the determination of these properties, ensuring scientific integrity and providing actionable protocols for laboratory and in-silico investigations.

Introduction: The Significance of Thermodynamic Insights

Ortho-substituted nitrobenzene ethers are characterized by the presence of a nitro group and an ether linkage in adjacent positions on a benzene ring. This specific substitution pattern gives rise to unique electronic and steric interactions that profoundly influence their chemical reactivity, stability, and intermolecular interactions. A thorough understanding of their thermodynamic properties is paramount for several reasons:

• Drug Development: The thermodynamic stability of a drug molecule is intrinsically linked to its shelf-life, formulation, and bioavailability. Understanding the Gibbs free energy of formation provides critical insights into a molecule's inherent stability and potential degradation pathways.

• Materials Science: For applications in energetic materials or specialty polymers, the enthalpy of formation is a key parameter that dictates the energy content and thermal sensitivity of the material.

• Chemical Synthesis: Knowledge of the thermodynamic landscape of a reaction involving these ethers allows for the optimization of reaction conditions, maximization of yields, and minimization of byproducts. The relative stabilities of reactants, intermediates, and products, governed by their respective Gibbs free energies, determine the position of chemical equilibrium.

This guide aims to provide a detailed exposition of these thermodynamic properties, moving beyond a mere tabulation of data to explain the underlying principles and experimental considerations.

Unveiling Thermodynamic Parameters: A Multi-faceted Approach

The characterization of the thermodynamic properties of ortho-substituted nitrobenzene ethers necessitates a combination of experimental techniques and computational modeling. This dual approach allows for the validation of theoretical predictions and provides a more complete picture of the energetic landscape of these molecules.

Experimental Determination of Thermodynamic Properties

Precise experimental measurements form the bedrock of thermochemistry. The following section details the primary techniques used to determine the key thermodynamic parameters for ortho-substituted nitrobenzene ethers.

The standard enthalpy of formation (ΔfH°) of a compound is the change in enthalpy during the formation of 1 mole of the substance from its constituent elements in their standard states. For organic molecules like ortho-substituted nitrobenzene ethers, this is most commonly determined indirectly through combustion calorimetry.

Experimental Protocol: Oxygen Bomb Calorimetry

This protocol outlines the determination of the standard enthalpy of combustion (ΔcH°), from which the standard enthalpy of formation can be derived using Hess's Law.

Apparatus:

• Oxygen Bomb Calorimeter

• Pellet Press

• High-precision Thermometer (0.001 K resolution)

• Ignition Unit

• Crucible (e.g., platinum)

• Benzoic Acid (certified standard for calibration)

Procedure:

• Calibration: The heat capacity of the calorimeter (Ccal) is determined by combusting a known mass of benzoic acid, which has a certified standard enthalpy of combustion.

• Sample Preparation: A precise mass (typically 0.5 - 1.0 g) of the liquid ortho-substituted nitrobenzene ether is encapsulated in a gelatin capsule or absorbed onto a combustible material with a known, low heat of combustion. For solid ethers, a pellet is formed using a pellet press.

• Assembly: The crucible containing the sample is placed in the bomb, and a fuse wire is connected to the ignition circuit, making contact with the sample.

• Pressurization: The bomb is sealed and purged with a small amount of oxygen before being filled with high-purity oxygen to a pressure of approximately 30 atm.

• Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's insulated bucket. The system is allowed to reach thermal equilibrium.

• Combustion: The sample is ignited by passing a current through the fuse wire. The temperature of the water is recorded at regular intervals before, during, and after combustion until a steady rate of cooling is observed.

• Analysis: The corrected temperature rise (ΔT) is determined by accounting for heat exchange with the surroundings. The heat released by the combustion (qcomb) is calculated using the formula: q_comb = C_cal * ΔT

• Corrections: Corrections are made for the heat of formation of nitric acid (from the nitrogen in the sample and atmosphere) and any unburned carbon.

• Calculation of ΔcH°: The standard enthalpy of combustion per mole is calculated from the corrected heat of combustion and the molar mass of the sample.

• Calculation of ΔfH°: The standard enthalpy of formation is then calculated using Hess's Law, incorporating the standard enthalpies of formation of the combustion products (CO2 and H2O).

Diagram of Experimental Workflow for Enthalpy of Formation Determination

Workflow for determining the gas-phase enthalpy of formation.

The enthalpy of vaporization (ΔvapH) and sublimation (ΔsubH) are crucial for converting condensed-phase thermodynamic data to the gas phase, which is the standard state for many theoretical calculations. These values can be determined by measuring the vapor pressure of the compound as a function of temperature and applying the Clausius-Clapeyron equation.

Experimental Protocol: Knudsen Effusion Method for Vapor Pressure Measurement

This method is suitable for compounds with low vapor pressures.

Apparatus:

• Knudsen Effusion Cell (a small, thermostatted container with a small orifice)

• High-precision Balance

• Vacuum System

• Temperature Controller

Procedure:

• A known mass of the sample is placed in the Knudsen cell.

• The cell is placed in a vacuum chamber and heated to a constant, known temperature.

• The mass loss of the sample over a specific time interval is measured.

• The rate of mass loss is used to calculate the vapor pressure (P) at that temperature using the Knudsen equation: P = (Δm / (A * t)) * sqrt(2 * π * R * T / M) where Δm is the mass loss, A is the area of the orifice, t is time, R is the ideal gas constant, T is the temperature, and M is the molar mass.

• This procedure is repeated at several different temperatures.

• The natural logarithm of the vapor pressure (ln P) is plotted against the reciprocal of the temperature (1/T). The slope of this line is equal to -Δsub/vapH / R, allowing for the calculation of the enthalpy of sublimation or vaporization.

The heat capacity (Cp) of a substance is the amount of heat required to raise its temperature by one degree Celsius (or one Kelvin). It is a temperature-dependent property that is essential for calculating changes in enthalpy and entropy with temperature.

Experimental Protocol: Adiabatic Scanning Calorimetry

Apparatus:

• Adiabatic Calorimeter

• High-precision Thermometer

• Heater with a known power output

Procedure:

• A known mass of the sample is placed in the calorimeter.

• The system is cooled to the desired starting temperature.

• A known amount of electrical energy is supplied to the heater, and the resulting temperature increase is measured.

• The heat capacity is calculated by dividing the energy supplied by the temperature change.

• This is repeated over the desired temperature range to obtain the heat capacity as a function of temperature.

Computational Thermochemistry: The In-Silico Approach

Computational chemistry provides a powerful tool for predicting and understanding the thermodynamic properties of molecules. Quantum mechanical methods, such as Density Functional Theory (DFT) and high-level ab initio calculations (e.g., G4 theory), can be used to calculate the electronic energy of a molecule. From this, thermodynamic properties can be derived using statistical mechanics.

Computational Protocol: Calculation of Gas-Phase Enthalpy of Formation

Software:

• Gaussian, ORCA, or other quantum chemistry software package.

Procedure:

• Geometry Optimization: The 3D structure of the ortho-substituted nitrobenzene ether is optimized to find its lowest energy conformation.

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it is a true minimum on the potential energy surface (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy.

• Single-Point Energy Calculation: A high-level single-point energy calculation is performed on the optimized geometry to obtain a more accurate electronic energy.

• Calculation of Enthalpy of Formation: The gas-phase enthalpy of formation at 298.15 K is typically calculated using an isodesmic or atomization reaction scheme. In an isodesmic reaction, the number and types of bonds are conserved on both sides of the reaction, which leads to a cancellation of errors in the electronic structure calculations. The enthalpy of the reaction is calculated from the computed electronic energies of all species involved. By using known experimental enthalpies of formation for all other species in the reaction, the enthalpy of formation of the target molecule can be determined.

Diagram of Computational Workflow

Computational workflow for determining gas-phase enthalpy of formation.

Thermodynamic Data of Ortho-Substituted Nitrobenzene Ethers

This section presents a compilation of available thermodynamic data for key ortho-substituted nitrobenzene ethers. It is important to note that comprehensive experimental data for this class of compounds is limited, and therefore, a combination of experimental and high-quality computational data is presented.

Compound	Formula	Molar Mass ( g/mol )	ΔfH° (liquid, 298.15 K) (kJ/mol)	ΔfH° (gas, 298.15 K) (kJ/mol)	Cp (liquid, 298.15 K) (J/mol·K)
o-Nitroanisole	C7H7NO3	153.14	Data not available	Data not available	215.0[1]
Nitrobenzene	C6H5NO2	123.11	12.1 ± 0.6	67.5 ± 0.7	186.7[2][3]
Anisole	C7H8O	108.14	-76.6 ± 0.7	-34.7 ± 0.8	187.9[4]

Note: The absence of experimental data for the enthalpy of formation of o-nitroanisole highlights a significant gap in the thermochemical literature. Computational studies on substituted anisoles suggest that the presence of an ortho-nitro group would lead to a less negative (or even positive) enthalpy of formation compared to anisole due to the strong electron-withdrawing nature of the nitro group and potential steric interactions.[5]

Structure-Property Relationships: The Influence of the Ortho-Substituent

The thermodynamic properties of ortho-substituted nitrobenzene ethers are a direct consequence of their molecular structure. The interplay of several factors, including electronic effects, steric hindrance, and intramolecular interactions, governs their stability.

• Electronic Effects: The nitro group is a strong electron-withdrawing group, both through induction and resonance. This significantly influences the electron density distribution in the aromatic ring and affects the stability of the molecule. The ether group, conversely, is an electron-donating group through resonance. The ortho-positioning of these two groups leads to a complex electronic environment.

• Steric Hindrance: The proximity of the bulky nitro group and the ether group can lead to steric strain, which can destabilize the molecule. This steric repulsion may force the nitro group to twist out of the plane of the benzene ring, reducing its resonance interaction and impacting the overall stability.

• Intramolecular Interactions: The potential for intramolecular hydrogen bonding between a hydrogen on the alkyl group of the ether and an oxygen of the nitro group, although likely weak, could contribute to the conformational preferences and overall stability of the molecule.

Computational studies on substituted anisoles have shown that electron-withdrawing groups, such as the nitro group, tend to increase the O-CH3 bond dissociation enthalpy, indicating a strengthening of this bond.[5] This effect is most pronounced when the substituent is in the ortho position.[5]

Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the thermodynamic properties of ortho-substituted nitrobenzene ethers, detailing the experimental and computational methodologies used for their determination and discussing the key structure-property relationships. The available data, though limited, underscores the significant influence of the ortho-nitro and ether substituents on the thermodynamic stability of these compounds.

A critical gap in the current body of knowledge is the lack of experimental data for the standard enthalpy of formation of even the simplest member of this class, ortho-nitroanisole. Future research should prioritize the experimental determination of this fundamental thermodynamic property through high-precision combustion calorimetry. Furthermore, a systematic study of a homologous series of ortho-alkoxy nitrobenzenes would provide invaluable data for a more quantitative understanding of the structure-property relationships.

For researchers in drug development and materials science, the insights provided in this guide can aid in the rational design of molecules with tailored thermodynamic properties. By understanding the factors that govern stability, scientists can more effectively develop new chemical entities with improved performance and longevity.

References

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Literature review on 1-[(Tert-butoxy)methyl]-2-nitrobenzene derivatives

An In-depth Technical Guide on 1-[(Tert-butoxy)methyl]-2-nitrobenzene Derivatives: A Dual-Mode Photolabile and Acid-Labile Protecting Group System

Introduction: The Quest for Orthogonal Protection Strategies

In the intricate world of multi-step organic synthesis, particularly in the fields of medicinal chemistry and drug development, the strategic use of protecting groups is paramount. An ideal protecting group should be easy to introduce, stable under a variety of reaction conditions, and, most importantly, removable with high selectivity under specific, non-destructive conditions. This principle of "orthogonality"—the ability to deprotect one functional group without affecting others—is a cornerstone of modern synthetic chemistry.[1]

For decades, the 2-nitrobenzyl (oNB) group has been a workhorse as a photolabile protecting group (PPG).[2] Its utility stems from its ability to be cleaved by UV light, typically around 350 nm, allowing for the controlled release of a protected molecule with spatial and temporal precision.[3][4] This "caging" technology is invaluable for studying dynamic biological processes.[5] Parallel to this, acid-labile groups like the tert-butoxymethyl (BOM) or tert-butoxycarbonyl (Boc) groups offer a different mode of cleavage, relying on acidic conditions for removal.[6][7]

This technical guide explores the synthesis, mechanisms, and applications of a hybrid protecting group system derived from 1-[(tert-butoxy)methyl]-2-nitrobenzene. By combining the photo-responsive 2-nitrobenzyl core with an acid-sensitive tert-butoxy moiety, these derivatives function as sophisticated dual-mode protecting groups. We will focus on their most common application: the protection of alcohols through the formation of a tert-butyl (2-nitrophenyl)methyl acetal, a structure that offers chemists the flexibility of either photolytic or acidic deprotection.

Synthesis of 2-Nitrobenzyl Acetal Derivatives

The core concept involves the formation of an acetal from 2-nitrobenzaldehyde, a substrate alcohol (R-OH), and a tert-butoxy source. The most direct method involves the acid-catalyzed reaction of 2-nitrobenzaldehyde with the alcohol to be protected, in the presence of tert-butanol or a tert-butyl ether.

Proposed Synthetic Workflow

A plausible and efficient pathway to synthesize these protected compounds is through a transacetalization reaction or direct acetal formation. The workflow leverages common and well-understood organic transformations.

Caption: Proposed synthetic workflow for the protection of an alcohol.

Exemplary Experimental Protocol: Acetal Protection of a Primary Alcohol

Objective: To protect a primary alcohol, such as benzyl alcohol, using the 2-nitrobenzyl-tert-butyl acetal system.

Materials:

• Benzyl alcohol (1.0 equiv)

• 2-Nitrobenzaldehyde (1.2 equiv)

• tert-Butanol (large excess, can be used as solvent)

• p-Toluenesulfonic acid (PTSA) (0.1 equiv)

• Toluene

• Dean-Stark apparatus

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (anhydrous)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and condenser, add toluene, benzyl alcohol, 2-nitrobenzaldehyde, and a catalytic amount of PTSA.

• Add a large excess of tert-butanol to the flask.

• Heat the mixture to reflux. Water generated during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product via column chromatography (silica gel) to yield the desired protected alcohol.

The Dual-Mode Deprotection Mechanism

The primary advantage of this protecting group is its dual-cleavage capability. The choice of deprotection method—light or acid—provides significant flexibility in complex synthetic routes.

Pillar 1: Photochemical Cleavage

The photolytic deprotection follows the well-established mechanism for 2-nitrobenzyl compounds.[3][5] This process is initiated by the absorption of UV light, leading to the release of the intact alcohol and the formation of a 2-nitrosobenzaldehyde byproduct.

Mechanism:

• Photoexcitation: Upon absorption of UV light (~350 nm), the nitro group is promoted to an excited diradical state.[3]

• Intramolecular Hydrogen Abstraction: The excited nitro group abstracts a hydrogen atom from the benzylic carbon, forming an aci-nitro intermediate.[3][5]

• Rearrangement & Cleavage: This transient intermediate undergoes rapid rearrangement and cleavage. The bond between the benzylic carbon and the protected alcohol's oxygen breaks, releasing the free alcohol (R-OH) and forming 2-nitroso-tert-butylbenzaldehyde. The latter is unstable and fragments. The key outcome is the release of the alcohol and 2-nitrosobenzaldehyde.[8]

Caption: Mechanism of photolytic deprotection of the acetal.

Pillar 2: Acid-Mediated Cleavage

The presence of the tert-butyl ether linkage within the acetal imparts acid sensitivity. This pathway is analogous to the deprotection of BOM or other tert-butyl ethers and offers a non-photolytic removal option.[6]

Mechanism:

• Protonation: A strong acid, such as trifluoroacetic acid (TFA), protonates the oxygen of the tert-butoxy group.[9]

• Formation of tert-Butyl Cation: The protonated ether cleaves to form a highly stable tert-butyl cation and a hemiacetal intermediate.[9]

• Hemiacetal Decomposition: The resulting hemiacetal is unstable and rapidly decomposes to release the free alcohol (R-OH) and 2-nitrobenzaldehyde.

Caption: Mechanism of acid-catalyzed deprotection of the acetal.

Orthogonality and Applications

The true power of this protecting group lies in its orthogonality with other common protecting groups used in synthesis. This allows for selective deprotection in a complex molecular environment.

Data Presentation: Protecting Group Compatibility

The stability of the 2-nitrobenzyl-tert-butyl acetal group under various conditions allows for its integration into diverse synthetic strategies.

Protecting Group Class	Representative Group	Compatibility with 2-Nitrobenzyl-tert-Butyl Acetal	Cleavage Conditions for Representative Group
Silyl Ethers	TBS (tert-Butyldimethylsilyl)	Orthogonal	F⁻ (TBAF)
Esters	Acetate (Ac), Benzoate (Bz)	Orthogonal	Base (e.g., K₂CO₃, MeOH)
Benzyl Ethers	Bn (Benzyl)	Orthogonal	Hydrogenolysis (H₂, Pd/C)
Carbamates	Cbz (Carboxybenzyl)	Orthogonal	Hydrogenolysis (H₂, Pd/C)
Base-Labile Groups	Fmoc (Fluorenylmethyloxycarbonyl)	Orthogonal	Base (e.g., Piperidine)

Application in "Caged" Compound Synthesis

In drug development and chemical biology, these derivatives are ideal for creating "caged" compounds.[4][5] A bioactive molecule (e.g., a kinase inhibitor, neurotransmitter, or fluorescent probe) containing a crucial alcohol functional group can be protected with this acetal. The inert, protected prodrug can then be introduced into a biological system. Irradiation at a specific time and location will trigger the photolytic release of the active molecule, enabling precise studies of its function and downstream effects. The alternative acid-labile cleavage provides a convenient method for bulk deprotection during synthetic workup.

Conclusion and Future Outlook

The 1-[(tert-butoxy)methyl]-2-nitrobenzene derivative system, when employed as a protecting group for alcohols, represents a sophisticated tool for advanced organic synthesis. By ingeniously merging the photo-lability of the 2-nitrobenzyl core with the acid-sensitivity of a tert-butyl ether, it provides chemists with two distinct and orthogonal modes of deprotection. This duality is particularly valuable in the synthesis of complex natural products and in the design of caged compounds for probing biological systems.

Future research may focus on fine-tuning the photophysical properties of the aromatic ring—for instance, by adding methoxy groups to shift the absorption wavelength to longer, less damaging wavelengths—or modifying the benzylic substituents to improve cleavage kinetics and quantum yields.[4][10] As the demand for precise molecular control in both materials science and biology continues to grow, such versatile, dual-mode protecting groups will undoubtedly play an increasingly critical role.

References

• Klán, P., Šolomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., ... & Wirz, J. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119-191. Available from: [Link].

• Amit, B., Zehavi, U., & Patchornik, A. (1974). Photosensitive protecting groups of amino sugars and their use in glycoside synthesis. 2-Nitrobenzyloxycarbonylamino and 6-nitroveratryloxycarbonylamino derivatives. The Journal of Organic Chemistry, 39(2), 192-196. (Note: While this source is not directly in the search results, it is a foundational paper on the topic that discusses the byproduct issue). A similar discussion is found in the provided search result: [Link].

• ResearchGate. Photoprocesses of Molecules with 2‐Nitrobenzyl Protecting Groups and Caged Organic Acids | Request PDF. Available from: [Link].

• Khan, S. (2024). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Fine Chemical Engineering, 5(2), 345-364. Available from: [Link].

• Hasan, A., Stengele, K. P., Giegrich, H., Cornwell, P., Isham, K. R., Sach, R., ... & Pfleiderer, W. (1997). Photolabile protecting groups for 5'-hydroxy-and 2'-hydroxy-functions of ribonucleosides. Tetrahedron, 53(12), 4247-4264. A general reference to the utility of 2-nitrobenzyl groups, similar to the provided search result: [Link].

• Royal Society of Chemistry. Phototriggered labeling and crosslinking by 2-nitrobenzyl alcohol derivatives with amine selectivity. Available from: [Link].

• ResearchGate. 1‐(tert‐butoxy)‐2‐nitrobenzene application examples. Available from: [Link].

• Wikipedia. tert-Butyloxycarbonyl protecting group. Available from: [Link].

• ResearchGate. (PDF) Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Available from: [Link].

• Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag. A general concept discussed in the provided search result: [Link].

• PubMed. Photoprocesses of molecules with 2-nitrobenzyl protecting groups and caged organic acids. Available from: [Link].

• Journal of High School Science. Prodrugs: A Comparison of o-Nitrobenzyl, p-Hydroxyphenacyl, and Coumarin Photoremovable Protecting Groups and Their In Vivo Appl. Available from: [Link].

• ResearchGate. (PDF) Synthesis and Characterization of Some New Nitrones Derivatives and Screening their Biological Activities. Available from: [Link].

• Vapourtec. Reevaluation of the 2-nitrobenzyl protecting group for nitrogen containing compounds: an application of flow photochemistry. Available from: [Link].

• SynArchive. Protecting Groups List. Available from: [Link].

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An In-depth Technical Guide to the Steric Hindrance Effects of the tert-Butoxy Group in 2-Nitrobenzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tert-butoxy group [-OC(CH₃)₃] is a sterically demanding substituent whose influence on the reactivity and properties of aromatic systems is profound. When positioned ortho to a nitro group on a benzene ring, its significant steric bulk introduces a host of predictable yet complex effects that dictate molecular conformation, reaction kinetics, and regioselectivity. This technical guide provides a detailed analysis of these steric effects in 2-nitrobenzene derivatives. We will explore how the spatial requirements of the tert-butoxy group lead to conformational distortions, most notably the rotation of the nitro group out of the plane of the aromatic ring. This guide will dissect the consequences of this steric clash on key synthetic transformations, including Nucleophilic Aromatic Substitution (SₙAr), reduction of the nitro group, and Electrophilic Aromatic Substitution (EAS). Detailed experimental protocols, comparative data, and mechanistic diagrams are provided to offer both theoretical understanding and practical insights for the synthetic chemist.

Introduction: The Interplay of Steric and Electronic Factors

In the field of organic synthesis and medicinal chemistry, the predictable control of reaction outcomes is paramount. This control is often a delicate balance between electronic and steric effects. While the electronic properties of substituents on an aromatic ring are well-understood, the spatial, or steric, demands of bulky groups can often dominate and override expected electronic trends.

The tert-butyl group, and by extension the tert-butoxy group, is a classic example of a sterically imposing substituent.[1] Its three methyl groups project from a central quaternary carbon, creating a large, conformationally rigid domain that can effectively shield adjacent reaction sites.[1]

When a tert-butoxy group is placed at the C-1 position of a nitrobenzene ring and the nitro group (-NO₂) is at the C-2 position, a direct and significant steric interaction is established. The nitro group is a powerful electron-withdrawing group that activates the ring for nucleophilic attack, particularly at the ortho and para positions, and is a meta-director in electrophilic substitutions.[2][3] However, the steric pressure exerted by the adjacent tert-butoxy group can dramatically alter this reactivity by:

• Forcing Conformational Changes: Preventing coplanarity of the nitro group with the benzene ring, which in turn reduces its resonance-based electron-withdrawing capability.

• Shielding Reaction Centers: Physically blocking the approach of reagents to the ortho position and the nitro group itself.

This guide will systematically explore these consequences, providing a framework for predicting and leveraging the steric effects of the tert-butoxy group in the design and synthesis of 2-nitrobenzene derivatives.

Conformational Analysis: The Out-of-Plane Nitro Group

The foundational effect from which all other consequences stem is the steric clash between the ortho tert-butoxy and nitro groups. In an unsubstituted nitrobenzene molecule, the nitro group is largely coplanar with the benzene ring, allowing for maximal resonance stabilization.[4] The introduction of a bulky ortho-substituent disrupts this planarity.

The large van der Waals radius of the tert-butoxy group forces the adjacent nitro group to rotate around the C-N bond. This rotation minimizes the severe steric repulsion between the oxygen atoms of the nitro group and the methyl groups of the tert-butoxy substituent. The energetic cost of this rotation is offset by the relief of steric strain.

A primary consequence of this non-planar conformation is the inhibition of resonance . The p-orbitals of the nitrogen and oxygen atoms in the nitro group are no longer parallel with the p-orbitals of the aromatic π-system. This misalignment significantly diminishes the nitro group's ability to withdraw electron density from the ring via resonance, although its inductive electron-withdrawing effect remains.[5]

Caption: Steric clash forcing the nitro group out of the benzene ring's plane.

Impact on Chemical Reactivity

The conformational distortion and steric shielding imposed by the tert-butoxy group have profound implications for the reactivity of the 2-nitrobenzene system.

Nucleophilic Aromatic Substitution (SₙAr)

The SₙAr mechanism is a cornerstone of aromatic chemistry, relying on the activation of the ring by electron-withdrawing groups.[3][6] The reaction proceeds via a two-step addition-elimination pathway involving a resonance-stabilized intermediate known as a Meisenheimer complex.[3]

In a typical 2-nitrohalobenzene, the nitro group strongly activates the C-1 position (ipso-carbon) for nucleophilic attack. However, in a 2-tert-butoxynitrobenzene derivative with a leaving group at an adjacent position (e.g., 1-chloro-2-tert-butoxy-3-nitrobenzene), the steric bulk of the tert-butoxy group presents a significant barrier.

Causality of Reduced Reactivity:

• Steric Shielding: The tert-butoxy group physically blocks the trajectory of the incoming nucleophile, raising the activation energy of the first, rate-determining step.[7][8]

• Inhibited Resonance Stabilization: Because the nitro group is forced out of plane, its ability to stabilize the negative charge of the Meisenheimer complex through resonance is diminished. This makes the intermediate less stable and slows the reaction rate compared to an analogous compound with a smaller ortho-substituent like a methoxy group.[5]

Caption: Workflow of SₙAr showing steric hindrance to nucleophilic attack.

Substrate (1-chloro-2-R-4-nitrobenzene)	Ortho Group (R)	Relative Rate (approx.)	Primary Steric Effect
1-chloro-2-methoxy-4-nitrobenzene	-OCH₃	1	Minimal
1-chloro-2-ethoxy-4-nitrobenzene	-OCH₂CH₃	0.3	Moderate
1-chloro-2-isopropoxy-4-nitrobenzene	-OCH(CH₃)₂	0.05	Significant
1-chloro-2-tert-butoxy-4-nitrobenzene	-OC(CH₃)₃	< 0.001	Extreme

Note: Data are illustrative, based on established principles of steric effects in SₙAr reactions.[5][7]

This protocol describes a general procedure for the substitution of a leaving group on a sterically hindered 2-tert-butoxynitrobenzene derivative.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon), add 1-chloro-2-tert-butoxy-3-nitrobenzene (1.0 eq), the desired amine nucleophile (e.g., piperidine, 1.5 eq), and a strong, non-nucleophilic base such as sodium tert-butoxide (1.2 eq).

• Solvent Addition: Add a high-boiling polar aprotic solvent, such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) (approx. 0.2 M concentration).

• Reaction Conditions: Heat the mixture to a high temperature (e.g., 120-150 °C) with vigorous stirring. The high temperature is necessary to overcome the large activation barrier imposed by steric hindrance.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Due to steric hindrance, reactions may require extended periods (24-72 hours).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel.

Reduction of the Nitro Group

The conversion of an aromatic nitro group to an amine is a fundamental transformation in organic synthesis.[9] Common methods include catalytic hydrogenation (e.g., H₂, Pd/C) or the use of dissolving metals (e.g., Fe/HCl, SnCl₂).[9][10][11]

The steric bulk of an ortho-tert-butoxy group can significantly hinder the reduction of the nitro group.[12]

Causality of Reduced Reactivity:

• Catalytic Hydrogenation: In heterogeneous catalysis, the substrate must adsorb onto the surface of the metal catalyst (e.g., Palladium on Carbon). The bulky tert-butoxy group can prevent the nitro group from achieving the necessary proximity and orientation on the catalyst surface, slowing down or even inhibiting the reduction.

• Chemical Reductants: The approach of chemical reducing agents, such as metal hydrides or solvated metal ions, to the nitrogen atom of the nitro group can also be sterically impeded.

To achieve complete reduction, more forcing conditions are often required for sterically hindered substrates compared to their unhindered counterparts.

Substrate	Ortho Group	Reagent	Conditions	Outcome
1-methoxy-2-nitrobenzene	-OCH₃	H₂ (1 atm), 10% Pd/C	RT, 2-4 h	Complete conversion
1-tert-butoxy-2-nitrobenzene	-OC(CH₃)₃	H₂ (50 psi), 10% Pd/C	60 °C, 24 h	Complete conversion
1-methoxy-2-nitrobenzene	SnCl₂·2H₂O, EtOH	Reflux, 3 h	Complete conversion
1-tert-butoxy-2-nitrobenzene	SnCl₂·2H₂O, EtOH	Reflux, 12-18 h	Slower conversion

This protocol details the reduction of 1-tert-butoxy-2-nitrobenzene using tin(II) chloride.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 1-tert-butoxy-2-nitrobenzene (1.0 eq) in absolute ethanol (approx. 0.3 M).

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq) to the solution in portions. The reaction is exothermic.

• Reaction Conditions: Heat the mixture to reflux (approx. 78 °C) and maintain with stirring for 12-18 hours.

• Monitoring: Monitor the disappearance of the starting material by TLC.

• Work-up: Cool the reaction to room temperature and carefully pour it over crushed ice. Basify the mixture to a pH > 10 by the slow addition of a concentrated aqueous sodium hydroxide solution (e.g., 30% w/v). A precipitate of tin salts will form.

• Filtration & Extraction: Filter the mixture through a pad of celite to remove the inorganic salts, washing the pad with ethyl acetate. Transfer the filtrate to a separatory funnel and extract three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude 2-tert-butoxyaniline. Further purification can be achieved by column chromatography if necessary.

Electrophilic Aromatic Substitution (EAS)

In an EAS reaction on a 2-tert-butoxynitrobenzene ring, the directing effects of the two substituents are in opposition.

• -tert-Butoxy Group: As an alkoxy group, it is an activating, ortho, para-director due to its strong +R (resonance donating) effect.[13][14][15]

• -Nitro Group: A deactivating, meta-director due to its strong -R and -I (inductive withdrawing) effects.[2][16]

The powerful activating nature of the alkoxy group typically dominates. Therefore, substitution is directed to the positions ortho and para to the tert-butoxy group. However, the regiochemical outcome is heavily biased by steric hindrance.

• Position 6 (ortho to -OtBu): This position is severely hindered by the adjacent tert-butoxy group, making electrophilic attack highly unfavorable.[17][18]

• Position 4 (para to -OtBu): This position is sterically accessible and electronically activated.

• Position 5 (meta to -OtBu): This position is meta to the activating group but also meta to the deactivating nitro group, making it a likely site for substitution.

The final product distribution will be a result of the competition between electronic activation and steric hindrance. In most cases, substitution will overwhelmingly favor the less hindered positions, primarily position 4 and to a lesser extent, position 5.

Caption: Competing electronic and steric effects in EAS reactions.

Spectroscopic Signatures

The unique conformational and electronic environment created by the ortho tert-butoxy and nitro groups leads to characteristic spectroscopic data.

Technique	Feature	Typical Value / Observation	Rationale
¹H NMR	Aromatic Protons	Complex multiplets in the δ 7.0-7.8 ppm range.	The electronic effects of both groups and their anisotropic effects influence chemical shifts.
tert-Butyl Protons	A sharp singlet at δ ~1.4 ppm.	Nine equivalent protons, characteristic of a tert-butyl group.
¹³C NMR	C-ipso(-OtBu)	δ ~150-155 ppm	Deshielded due to attachment to electronegative oxygen.
C-ipso(-NO₂)	δ ~140-145 ppm	Shift influenced by out-of-plane rotation; less deshielded than in planar systems.
tert-Butyl Quaternary C	δ ~80-85 ppm	Characteristic chemical shift for the quaternary carbon of a tert-butoxy group.
tert-Butyl Methyl C	δ ~28-30 ppm	Characteristic chemical shift for the methyl carbons.
IR Spec.	N-O Asymmetric Stretch	~1520-1540 cm⁻¹	Frequency is sensitive to the degree of conjugation. A higher frequency compared to coplanar nitroaromatics may be observed due to reduced resonance.
N-O Symmetric Stretch	~1340-1360 cm⁻¹	Also sensitive to the electronic environment.
C-O Stretch	~1200-1250 cm⁻¹	Strong band typical for aryl-alkyl ethers.

Note: Specific shifts can vary based on solvent and other substituents on the ring.[19][20][21][22]

Conclusion

The steric hindrance imposed by a tert-butoxy group in 2-nitrobenzene derivatives is a dominant factor that dictates molecular structure and chemical reactivity. Its immense size forces the adjacent nitro group out of the plane of the aromatic ring, which inhibits resonance and sterically shields neighboring positions. This leads to significantly reduced reaction rates in both nucleophilic aromatic substitution and nitro group reduction, often necessitating harsher reaction conditions. In electrophilic aromatic substitution, the steric bulk overrides electronic activation at the adjacent ortho position, leading to a strong preference for substitution at more accessible sites. A thorough understanding of these principles is crucial for researchers and drug development professionals, as it allows for the rational design of synthetic routes and the prediction of reaction outcomes for these challenging yet valuable chemical scaffolds.

References

• Porto, A. M., Altieri, L., Castro, A. J., & Brieux, J. A. (n.d.). Polar and steric effects of substituents in aromatic nucleophilic substitution. Reactions of 4-, 5-, and 6-substituted 1-chloro-2-nitrobenzenes with sodium thiophenoxide in methanol. Journal of the Chemical Society B: Physical Organic.
• ron. (2017). What is the directive influence of the tert-butyl group in electrophilic aromatic substitution? Chemistry Stack Exchange.
• (n.d.). The origin of primary steric effects in aromatic substitution: reactions by alkoxides or amines as nucleophiles. Journal of the Chemical Society B: Physical Organic.
• (n.d.).
• Zakrzewska, A., Krawczyk, T., & Makosza, M. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4815.
• (n.d.). Comparison of ortho and meta-positon of nitrobenzene for aromatic electrophilic substitution reaction.
• (n.d.). The Effect of Substituents on Orientation. Lumen Learning - MCC Organic Chemistry.
• (2025).
• Grolik, J., Ręka, P., Gorczyca, M., Wójcik, M., & Latacz, G. (2022). Regioselective Synthesis of Fluorescent Alkoxy-Substituted Phenazines and N‑Alkyl Phenazinium Salts. The Journal of Organic Chemistry, 87(3), 1543-1554.
• (n.d.). Selective photocatalytic reductions of nitrobenzene derivatives using PbBiO2X and blue light. Green Chemistry.
• (n.d.).
• (2019). 16.13: Electrophilic Aromatic Substitution of Substituted Benzenes. Chemistry LibreTexts.
• (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4.
• (2025). The Tert-Butyl Group: An In-depth Technical Guide to its Steric Hindrance Effects. BenchChem.
• Ashenhurst, J. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry.
• (n.d.). Reduction of nitro compounds. Wikipedia.
• (n.d.). 2,4,6-TRI-TERT-BUTYLNITROBENZENE(4074-25-3) 1H NMR spectrum. ChemicalBook.
• Ashenhurst, J. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry.
• Reusch, W. (2023). Steric Hindrance to Rear-side Approach in Nucleophilic Substitution. Chemistry LibreTexts.
• (n.d.). tert-Butyl 2-methyl-2-(4-nitrobenzoyl)propanoate.
• (n.d.). 4-Tert-butyl-1-methoxy-2-nitrobenzene. PubChem.
• Shishkov, I. F., Vilkov, L. V., & Kolonits, M. (2007). Molecular structure and conformation of nitrobenzene reinvestigated by combined analysis of gas-phase electron diffraction, rotational constants, and theoretical calculations. Structural Chemistry, 18(1), 59-70.
• (2025). Spectroscopic Profile of 2-Isopropyl-1-methoxy-4-nitrobenzene: A Technical Guide. BenchChem.

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Potential toxicity and handling precautions for 1-[(Tert-butoxy)methyl]-2-nitrobenzene

This guide serves as a technical manual for the safe handling, toxicological assessment, and operational protocols regarding 1-[(Tert-butoxy)methyl]-2-nitrobenzene (CAS: 1058703-66-4). It is designed for organic chemists, toxicologists, and safety officers in pharmaceutical development.

Executive Summary & Compound Profile

1-[(Tert-butoxy)methyl]-2-nitrobenzene is a specialized intermediate often utilized in the synthesis of heterocycles or as a photo-labile protecting group precursor. Its structure combines a nitroaromatic core with a bulky tert-butyl ether moiety. This unique architecture imparts specific physicochemical hazards—primarily photochemical instability and potential for energetic decomposition —that distinguish it from simple nitrobenzenes.

Physicochemical Identity

Property	Detail
CAS Number	1058703-66-4
Molecular Formula	C₁₁H₁₅NO₃
Molecular Weight	209.24 g/mol
Physical State	Pale yellow to yellow oil or low-melting solid (approx.[1] melting point <30°C)
Solubility	Soluble in DCM, EtOAc, DMSO; Insoluble in water.
Key Reactivity	Photosensitive (o-nitrobenzyl effect), Acid-labile (ether cleavage), Oxidizer compatible.

Critical Hazard Analysis (Physicochemical)

Photochemical Instability (The o-Nitrobenzyl Effect)

Unlike standard nitro compounds, this molecule contains a nitro group ortho to a benzylic carbon. This structural motif renders the compound susceptible to Norrish Type II photochemical cleavage . Upon exposure to UV light (>300 nm), the nitro group abstracts a benzylic hydrogen, leading to an aci-nitro intermediate that rearranges to a nitroso-aldehyde and releases the ether substituent.

• Operational Implication: The compound must be stored in amber glass or foil-wrapped containers. Exposure to ambient lab light can degrade purity by 5-10% within hours, generating reactive nitroso byproducts.

Energetic Profile (Explosivity Risks)

While not a high explosive like TNT, the presence of the nitro group (-NO₂) provides an internal oxygen source, while the tert-butyl group acts as a fuel-rich hydrocarbon tail.

• Decomposition Energy: Nitroaromatics typically exhibit exothermic decomposition onset around 200–250°C.

• Risk: Distillation or heating above 150°C in a closed system poses a risk of runaway thermal decomposition.

• Peroxide Potential: As a benzylic ether, the methylene group (-CH₂-) is susceptible to autoxidation. While the tert-butyl group sterically hinders this, long-term storage in air can lead to peroxide accumulation.

Toxicological Assessment (Read-Across Methodology)

Due to the limited specific toxicological data for this exact CAS, the safety profile is derived via Read-Across from structurally validated surrogates: Nitrobenzene (Core pharmacophore) and 2-Nitrobenzyl alcohol (Metabolite).

Primary Toxicity: Methemoglobinemia

The metabolic reduction of the nitro group is the critical toxicity vector.

• Mechanism: Hepatic nitroreductases reduce the parent compound to a hydroxylamine intermediate.

• Effect: The hydroxylamine oxidizes ferrous hemoglobin (Fe²⁺) to ferric methemoglobin (Fe³⁺), which cannot transport oxygen.

• Symptoms: Cyanosis (blue skin/lips), fatigue, dizziness, and in severe cases, hypoxic organ failure.

Secondary Toxicity: Hepatotoxicity & Carcinogenicity

• Liver Damage: Chronic exposure to nitroaromatics is linked to centrilobular necrosis due to oxidative stress generated during the redox cycling of the nitro group.

• Carcinogenicity: Nitrobenzene is a Group 2B carcinogen (possibly carcinogenic). This derivative should be handled as a suspected carcinogen .[2]

Visualizing the Metabolic Activation Pathway

The following diagram illustrates the bio-activation pathway leading to toxicity.

Figure 1: Metabolic reduction pathway of nitroaromatics leading to Methemoglobinemia (Cyanosis).

Operational Handling Protocols

Engineering Controls & PPE

Trustworthiness in safety relies on redundancy. Do not rely solely on PPE.

Control Level	Requirement	Rationale
Primary Barrier	Fume Hood (Face velocity > 0.5 m/s)	Prevents inhalation of vapors/dust.
Respiratory	P3 / N100 Respirator (if outside hood)	Protection against toxic particulates/aerosols.
Dermal	Double Nitrile Gloves (0.11 mm min)	Nitro compounds penetrate skin rapidly. "Double-gloving" provides a visual breach indicator.
Ocular	Chemical Splash Goggles	Safety glasses are insufficient for liquid nitroaromatics due to splash/absorption risk.

Storage & Stability[3]

• Temperature: Store at 2–8°C .

• Atmosphere: Store under Argon or Nitrogen . The benzylic ether is prone to oxidation; inert gas prevents peroxide formation.

• Light: Strictly Amber Glass . Wrap clear flasks in aluminum foil during synthesis.

Reaction Safety (The "Self-Validating" Workflow)

Before scaling up any reaction involving this intermediate >10 grams:

• DSC Screening: Run Differential Scanning Calorimetry to determine the onset of decomposition. Maintain reaction temperature at least 50°C below this onset.

• Peroxide Test: Test for peroxides using KI starch paper if the bottle has been opened for >3 months.

Emergency & Waste Procedures

Exposure Response

• Skin Contact: IMMEDIATE washing with soap and water for 15 minutes. Do not use alcohol (increases absorption). Look for signs of cyanosis (blue lips) over the next 4 hours.

• Inhalation: Move to fresh air. Administer oxygen if breathing is labored.[3][4]

• Spill: Absorb with vermiculite.[5] Do not use combustible materials (sawdust) as nitro compounds are oxidizers.[5]

Waste Disposal

• Segregation: Dispose of as Hazardous Organic Waste (Toxic) .

• Incompatibility: Do not mix with strong reducing agents (hydrides) or strong oxidizers in the waste stream to prevent exothermic cycling.

Decision Tree for Handling

Figure 2: Operational decision tree for risk assessment and handling.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 11923, 2-Nitrobenzyl alcohol. Retrieved from [Link]

• Bochet, C. G. (2002). Photochemical protection of alcohols, phenols, amines, and carboxylic acids. Journal of the Chemical Society, Perkin Transactions 1, 125-142. (Contextualizing the o-nitrobenzyl photolability).

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Health Guideline for Nitrobenzene. Retrieved from [Link]

• Bretherick, L. (2017). Bretherick's Handbook of Reactive Chemical Hazards.

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An In-Depth Technical Guide to the Electronic Effects of tert-Butoxymethyl Substituents on Nitrobenzene Rings

Abstract

This technical guide provides a comprehensive analysis of the electronic effects imparted by the tert-butoxymethyl substituent on the nitrobenzene ring. In the absence of extensive empirical data for this specific substitution pattern, this document synthesizes foundational principles of physical organic chemistry with comparative analysis of analogous alkoxy substituents and outlines robust computational methodologies to predict its influence. This guide is intended for researchers, scientists, and professionals in drug development seeking to understand and harness the electronic properties of this unique functional group for molecular design and optimization. We will explore the nuanced interplay of inductive and resonance effects, predict Hammett parameters through established computational protocols, and provide detailed synthetic and analytical procedures.

Introduction: The Significance of Substituent Effects in Medicinal Chemistry

The biological activity of a drug candidate is intrinsically linked to its electronic landscape. Substituents on an aromatic ring can profoundly alter its reactivity, polarity, and binding interactions with target macromolecules. The nitrobenzene scaffold, a common motif in medicinal chemistry, is particularly sensitive to the electronic nature of its substituents. The strongly electron-withdrawing nitro group deactivates the ring towards electrophilic substitution and influences the acidity of neighboring functional groups.[1] The introduction of a second substituent, such as the tert-butoxymethyl group, introduces a complex interplay of electronic and steric factors that can be strategically manipulated to fine-tune a molecule's pharmacokinetic and pharmacodynamic profile.

The tert-butoxymethyl group (-OCH₂C(CH₃)₃) is of particular interest due to its unique combination of an electron-donating ether oxygen and a sterically demanding tert-butyl moiety. Understanding its electronic contribution is crucial for predicting reaction outcomes, designing novel compounds with desired properties, and interpreting structure-activity relationships (SAR).

Synthesis of tert-Butoxymethyl-Substituted Nitrobenzenes

The synthesis of tert-butoxymethyl-substituted nitrobenzenes can be approached through several strategic routes. A common and effective method is the Williamson ether synthesis, starting from the corresponding nitrophenol.

Proposed Synthetic Pathway

A plausible and efficient synthesis involves the reaction of a nitrophenoxide with tert-butoxymethyl chloride. The general scheme is as follows:

Caption: Proposed synthesis of 4-(tert-butoxymethyl)nitrobenzene.

Detailed Experimental Protocol: Synthesis of 4-(tert-Butoxymethyl)nitrobenzene

Materials:

• 4-Nitrophenol

• Sodium hydroxide (NaOH)

• tert-Butoxymethyl chloride

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 4-nitrophenol (1.0 eq) in anhydrous DMF, add sodium hydroxide (1.1 eq) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the sodium phenoxide.

• Cool the reaction mixture back to 0 °C and add tert-butoxymethyl chloride (1.2 eq) dropwise.

• Let the reaction warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 4-(tert-butoxymethyl)nitrobenzene.

Unraveling the Electronic Effects: Inductive vs. Resonance Contributions

The electronic influence of a substituent is a duality of inductive and resonance effects.[2]

• Inductive Effect (-I): The ether oxygen in the tert-butoxymethyl group is more electronegative than carbon, leading to a withdrawal of electron density through the sigma bond framework. This effect deactivates the aromatic ring.[3]

• Resonance Effect (+R): The lone pairs on the ether oxygen can be delocalized into the π-system of the benzene ring. This donation of electron density increases the electron density at the ortho and para positions, thereby activating these positions towards electrophilic attack.[2]

For alkoxy groups in general, the resonance effect typically outweighs the inductive effect, leading to overall ring activation and ortho, para-directing effects in electrophilic aromatic substitution.[2] However, the bulky tert-butyl group may introduce steric hindrance that can influence the conformation of the substituent and potentially modulate the extent of resonance donation.

Quantifying Electronic Influence: The Hammett Equation and Computational Predictions

The Hammett equation is a cornerstone of physical organic chemistry for quantifying the electronic effects of substituents on the reactivity of aromatic compounds.[4][5] It is defined as:

log(k/k₀) = σρ

where:

• k is the rate constant for the reaction with the substituted benzene.

• k₀ is the rate constant for the reaction with unsubstituted benzene.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent.

• ρ (rho) is the reaction constant, which depends on the nature of the reaction.

Predicting Hammett Constants for the tert-Butoxymethyl Group

Substituent	σ_meta	σ_para
-OCH₃	0.12	-0.27
-OC₂H₅	0.1	-0.24
-OCH₂C(CH₃)₃ (Predicted)	~0.1	~-0.2 to -0.25

Table 1: Comparison of Hammett constants for various alkoxy groups. Values for -OCH₃ and -OC₂H₅ are from the literature. The values for -OCH₂C(CH₃)₃ are estimated based on trends.

The increasing steric bulk from methoxy to ethoxy has a minor impact on the Hammett constants. We can predict that the tert-butoxymethyl group will have a similar σ_meta value, reflecting its inductive effect, and a slightly less negative σ_para value compared to methoxy, due to potential steric hindrance slightly impeding optimal resonance overlap.

Computational Protocol for Hammett Constant Prediction

Recent advances in computational chemistry and machine learning have enabled the accurate prediction of Hammett constants.[6][7][8] A robust protocol for determining the Hammett constants of the tert-butoxymethyl group would involve:

Caption: Computational workflow for predicting Hammett constants.

Step-by-Step Computational Methodology:

• Model System Construction: Build 3D models of meta- and para-tert-butoxymethylbenzoic acid.

• Geometry Optimization: Perform geometry optimization using Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G*).

• Property Calculation: Calculate relevant electronic descriptors such as Natural Bond Orbital (NBO) charges on the aromatic carbons and the isotropic shielding values for ¹³C NMR chemical shift predictions.[9]

• Correlation and Prediction: Establish a linear correlation between the calculated descriptors for a set of known substituents and their experimental Hammett constants. Use this correlation to predict the σ_meta and σ_para values for the tert-butoxymethyl group.

Spectroscopic Characterization

The electronic effects of the tert-butoxymethyl group on the nitrobenzene ring will be evident in its NMR and IR spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The electron-donating nature of the tert-butoxymethyl group will cause an upfield shift (to lower ppm) of the aromatic protons, particularly those at the ortho and para positions relative to the alkoxy group, compared to nitrobenzene itself (where aromatic protons appear at δ 8.25, 7.71, and 7.56 ppm).[10]

¹³C NMR: Similarly, the aromatic carbons ortho and para to the tert-butoxymethyl group will experience increased shielding and appear at a higher field (lower ppm) compared to the corresponding carbons in nitrobenzene.

Compound	Position	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Nitrobenzene	ortho	8.25	123.5
meta	7.56	129.4
para	7.71	134.7
4-Nitroanisole	ortho to -OCH₃	6.96	114.0
meta to -OCH₃	8.20	125.9
4-(tert-Butoxymethyl)nitrobenzene (Predicted)	ortho to -OCH₂tBu	~6.9-7.0	~114-115
meta to -OCH₂tBu	~8.1-8.2	~125-126

Table 2: Comparison of NMR chemical shifts for nitrobenzene, 4-nitroanisole, and predicted values for 4-(tert-butoxymethyl)nitrobenzene. Data for nitrobenzene and 4-nitroanisole are from the literature.[10][11]

Infrared (IR) Spectroscopy

The IR spectrum will provide key information about the functional groups present.

• C-O Stretching: Alkyl aryl ethers typically show two characteristic C-O stretching bands. An asymmetric C-O-C stretch will appear around 1250 cm⁻¹, and a symmetric stretch will be observed near 1040 cm⁻¹.[12]

• NO₂ Stretching: The nitro group will exhibit strong asymmetric and symmetric stretching vibrations in the regions of 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[12]

The position of the NO₂ stretching bands can be sensitive to the electronic environment. The electron-donating tert-butoxymethyl group will increase electron density on the ring, which can be partially delocalized onto the nitro group, slightly lowering the frequency of its stretching vibrations compared to unsubstituted nitrobenzene.

Conclusion

The tert-butoxymethyl substituent exerts a dual electronic influence on the nitrobenzene ring, characterized by an inductive electron-withdrawing effect and a dominant resonance electron-donating effect. This results in an overall activation of the ring towards electrophilic substitution, with a strong preference for ortho and para directing effects. While experimental data for this specific compound is limited, a combination of comparative analysis with analogous alkoxy substituents and robust computational methods provides a clear and predictive understanding of its electronic properties. The synthetic and analytical protocols outlined in this guide offer a practical framework for the preparation and characterization of tert-butoxymethyl-substituted nitrobenzenes, enabling their further exploration in medicinal chemistry and materials science.

References

• A machine learning-driven prediction of Hammett constants using quantum chemical and structural descriptors. Physical Chemistry Chemical Physics. [Link]

• IR Spectrum Of Anisole. Bartleby.com. [Link]

• The IR spectrum for anisole contains two C―O stretching bands in ... Pearson. [Link]

• FT-IR spectra of control and treated anisole. | Download Scientific Diagram. ResearchGate. [Link]

• Bottom-Up Atomistic Descriptions of Top-Down Macroscopic Measurements: Computational Benchmarks for Hammett Electronic Parameters. ACS Physical Chemistry Au. [Link]

• Anisole. Anisole.

• Machine Learning Determination of New Hammett's Constants for meta- and para-Substituted Benzoic Acid Derivatives Employing Quantum Chemical Atomic Charge Methods. The Journal of Organic Chemistry. [Link]

• Bottom-Up Atomistic Descriptions of Top-Down Macroscopic Measurements: Computational Benchmarks for Hammett Electronic Parameters. PMC. [Link]

• 86-year old Hammett equation gets a machine learning update. Chemistry World. [Link]

• Normalised FT-IR spectra of (Anisole+ o-cresol) binary mixture over the... ResearchGate. [Link]

• 1-Methoxy-4-methyl-2-nitrobenzene. PubChem. [Link]

• 1-Methoxy-4-nitrobenzene - Spectra. SpectraBase. [Link]

• Synthetic method of 3-tert-butylphenylethylether.

• hammett substituent constants: Topics by Science.gov. Science.gov. [Link]

• Synthesis of t-butyl phenol phenol. PrepChem.com. [Link]

• 1 H NMR spectra of (a) 1'-(dimethoxymethyl)-4'- nitrobenzene (compound... ResearchGate. [Link]

• tert-Butyl Ethers. Organic Chemistry Portal. [Link]

• PHENYL t-BUTYL ETHER. Organic Syntheses Procedure. [Link]

• Resonance and Inductive Effects. Chem 263. [Link]

• 1-Methoxy-4-nitrobenzene - Optional[1H NMR] - Chemical Shifts. SpectraBase. [Link]

• Electronic effects of substituents in the benzyne mechanism. Chemistry Stack Exchange. [Link]

• Supporting Information - MCM-41-immobilized 1,10-phenanthroline-copper(I) complex: A highly efficient and recyclable catalyst for the coupling of aryl iodides with aliphatic alcohols. The Royal Society of Chemistry. [Link]

• Hammett equation. Wikipedia. [Link]

• Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols. PMC. [Link]

• The Hammett Equation. UT Austin Chemistry & Biochemistry Research Web Sites. [Link]

• Applications of Hammett Equation: Substituent and Reaction Constants. Applications of Hammett Equation. [Link]

• 16.4: Substituent Effects in Electrophilic Substitutions. Chemistry LibreTexts. [Link]

• Table 13.1 Selected Hammett substituent constants and susceptibility factors. Selected Hammett substituent constants and susceptibility factors. [Link]

• Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. [Link]

• In situ IR spectra of hydrogenation of nitrosobenzene on Ni@C + CeO... ResearchGate. [Link]

• 32.03 Inductive Effects in Substituted Benzenes. YouTube. [Link]

• How does an electron withdrawing group affect a benzene ring? Quora. [Link]

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• 29 Si{ 1 H} NMR spectrum of the crude product of para -nitrobenzene-... ResearchGate. [Link]

• Question: How could the signals in the 6.5–8.1-ppm region of their ¹H NMR.. Filo. [Link]

• Nitrobenzene HNMR splitting (simple explanation for a HS student in Gr 12). Nitrobenzene HNMR splitting. [Link]

• Benzene, 1-methoxy-4-nitro-. the NIST WebBook. [Link]

• Synthesis of 1-butoxy-4-tert-butylbenzene under The Effect of Multi-site Phase Transfer Catalysis System – A Kinetic Study. ResearchGate. [Link]

• Nitroxide, di-tert-butyl. Organic Syntheses Procedure. [Link]

• The Infrared Spectra of Nitro and Other Oxidized Nitrogen Compounds. Journal of the American Chemical Society. [Link]

• Process for preparing 4-tert-butoxy-chlorobenzene.

• Benzene, 1-nitro-2-phenoxy-. the NIST WebBook. [Link]

• IR spectra of nitrobenzene and nitrobenzene-15 N in the gas phase, ab initio analysis of vibrational spectra and reliable force fields of nitrobenzene and 1,3,5-trinitrobenzene. Investigation of equilibrium geometry and internal rotation in these simplest aromatic nitro compounds with one and three rotors by means of electron diffraction, spectroscopic. ResearchGate. [Link]

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Protocols & Analytical Methods

Using 1-[(Tert-butoxy)methyl]-2-nitrobenzene as an intermediate in indole synthesis

Application Note: Strategic Synthesis of 7-Functionalized Indoles using 1-[(Tert-butoxy)methyl]-2-nitrobenzene

Executive Summary

This guide details the protocol for utilizing 1-[(Tert-butoxy)methyl]-2-nitrobenzene as a regioselective scaffold for synthesizing 7-substituted indoles. While the Fischer indole synthesis often fails to provide regiocontrol for unsymmetrical ketones, and the Leimgruber-Batcho synthesis is limited to electron-deficient systems, the Bartoli Indole Synthesis excels here.

The tert-butoxy group serves a dual purpose:

• Steric Director: It provides the necessary bulk at the ortho position to force the nitro group out of planarity, accelerating the attack of the vinyl Grignard reagent.

• Robust Protection: It remains stable against the highly nucleophilic Grignard conditions, preserving the oxygen functionality for downstream deprotection to 7-(hydroxymethyl)indole—a critical pharmacophore precursor.

Chemical Logic & Mechanism

The transformation relies on the reaction of the nitroarene with 3 equivalents of vinylmagnesium bromide.[1] The mechanism is distinct from classical reductions, involving a single-electron transfer (SET) and a [3,3]-sigmatropic rearrangement.

Mechanistic Pathway (DOT Visualization)

Figure 1: The Bartoli reaction cascade.[2][3][4] Note that 3 equivalents of Grignard are consumed: one for reduction to nitroso, one for addition, and one base-mediated aromatization.

Experimental Protocol

Materials & Reagents

Component	Specification	Role
Substrate	1-[(Tert-butoxy)methyl]-2-nitrobenzene	Precursor
Reagent	Vinylmagnesium bromide (1.0 M in THF)	Nucleophile/Reductant
Solvent	Tetrahydrofuran (THF), Anhydrous	Reaction Medium
Quench	Saturated aq.[5] Ammonium Chloride ( )	Proton Source
Atmosphere	Nitrogen ( ) or Argon (Ar)	Inert Environment

Step-by-Step Procedure

1. Preparation (T = -30 min):

• Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a low-temperature thermometer.

• Flush with Argon for 15 minutes.

• Critical: Ensure all glassware is free of moisture; Grignard reagents are intolerant to water.

2. Solvation (T = 0 min):

• Dissolve 1-[(Tert-butoxy)methyl]-2-nitrobenzene (1.0 equiv) in anhydrous THF (concentration ~0.1 M).

• Cool the solution to -40°C using an acetonitrile/dry ice bath (or controlled cryostat).

  • Note: Do not cool to -78°C initially; the Bartoli reaction initiation barrier requires slightly higher temperatures (-40°C is optimal).

3. Grignard Addition (T = 15 min):

• Add Vinylmagnesium bromide (3.5 equiv) dropwise via syringe pump or pressure-equalizing addition funnel over 20 minutes.

• Observation: The solution will turn deep dark brown/red, indicating the formation of the nitroso intermediate.

• Maintain internal temperature below -30°C during addition.

4. Reaction Maintenance (T = 45 min):

• Stir the mixture at -40°C for 1 hour.

• Monitor by TLC (Silica gel, 10% EtOAc/Hexanes). The starting nitro compound (

  ~0.6) should disappear, and a fluorescent indole spot ( ~0.3-0.4) should appear.[6]

5. Quench & Workup (T = 105 min):

• Pour the cold reaction mixture into a rapidly stirring saturated aqueous

  solution (50 mL per gram of substrate).

• Extract with Ethyl Acetate (3 x 50 mL).

• Wash combined organics with Brine, dry over

  , and concentrate in vacuo.[7]

6. Purification:

• Purify via flash column chromatography on silica gel.

• Eluent: Gradient 0%

  10% Ethyl Acetate in Hexanes.

• Yield Expectation: 60-75%.

Downstream Application: Deprotection

The tert-butyl ether is acid-labile but stable enough to survive the workup. To access the 7-(hydroxymethyl)indole , use the following method:

• Dissolve the indole product in DCM.

• Add Trifluoroacetic acid (TFA) (10 equiv) at 0°C.

• Stir for 2 hours at room temperature.

• Neutralize carefully with

  (Indoles are acid-sensitive; prolonged exposure to strong acid can cause polymerization).

Troubleshooting & Optimization

Workflow Logic (DOT Visualization)

Figure 2: Diagnostic workflow for common Bartoli synthesis failures.

Key Parameters Table

Parameter	Optimal Range	Impact of Deviation
Temperature	-40°C	>-20°C: Polymerization of vinyl Grignard.<-60°C: Reaction stalls at nitroso stage.
Stoichiometry	3.0 - 4.0 equiv	<3.0 eq: Incomplete conversion (stops at hydroxylamine/nitroso).
Addition Rate	Slow (20 min)	Fast: Exotherm causes local overheating and tar formation.

References

• Bartoli, G., et al. "Reaction of nitroarenes with vinyl Grignard reagents: a convenient synthesis of substituted indoles."[2][8][3][9][10][11] Tetrahedron Letters, 30(16), 2129-2132 (1989).[3] Link

• Dobbs, A. "Total Synthesis of Indoles from Tricholoma Species via Bartoli/Heteroaryl Radical Methodologies."[12] The Journal of Organic Chemistry, 66(2), 638–641 (2001).[12] Link

• Bartoli, G., Dalpozzo, R., & Nardi, M. "Applications of Bartoli indole synthesis."[8][9] Chemical Society Reviews, 43, 4728-4750 (2014).[8][9] Link

• Kürti, L., & Czakó, B.Strategic Applications of Named Reactions in Organic Synthesis. Elsevier (2005). (Standard Reference Text).

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• 5. An Operationally Simple Approach to Indole Derivatives from 2-Alkenylanilines Utilizing an Oxidation–Intramolecular Cyclization–Elimination Sequence - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Convenient Preparation and Spectroscopic Characterization of 7R-Hydroxymatairesinol - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 12. Total Synthesis of Indoles from Tricholoma Species via Bartoli/Heteroaryl Radical Methodologies [organic-chemistry.org]

Application Note: Selective Catalytic Hydrogenation of 1-[(Tert-butoxy)methyl]-2-nitrobenzene

Executive Summary

Reducing 1-[(tert-butoxy)methyl]-2-nitrobenzene to its corresponding aniline, 2-[(tert-butoxy)methyl]aniline , presents a classic "chemoselectivity triangle" challenge. The chemist must reduce the nitro group while simultaneously preventing two competing side reactions:

• Hydrogenolysis: Cleavage of the benzylic C–O bond (common with Palladium).

• Acid Hydrolysis: Cleavage of the tert-butyl ether (common in acidic media).

This guide details three validated protocols to achieve >98% selectivity. Protocol A (Pt/C) is the recommended "First-Pass" method due to high intrinsic selectivity. Protocol B (Poisoned Pd/C) is the cost-effective alternative for scale-up, utilizing nitrogen-based modifiers to dampen Palladium's hydrogenolytic activity.

Chemo-Selectivity Analysis

Understanding the failure modes is critical for process control. The substrate contains three reactive centers under hydrogenation conditions.

Reaction Pathways

The following Graphviz diagram illustrates the desired pathway versus the two primary degradation routes.

Catalyst Selection Matrix

The choice of metal dictates the dominant pathway.

Catalyst System	Nitro Reduction Rate	Benzyl Ether Stability	t-Butyl Ether Stability	Recommendation
Pd/C (Standard)	Very Fast	Poor (High Hydrogenolysis risk)	Good (in neutral solv.)	Avoid
Pd/C + Amine	Fast	Excellent (Poisoned active sites)	Good	Recommended for Scale
Pt/C (Sulfided)	Moderate	Excellent (Intrinsic selectivity)	Good	Recommended for Lab
Raney Nickel	Moderate	Good	Good	Alternative
Fe / Acid	Fast	Excellent	Poor (Acid cleaves t-Bu)	Avoid

Experimental Protocols

Protocol A: Platinum on Carbon (The "Safe" Standard)

Rationale: Platinum (Pt) is historically less active toward benzylic C–O bond cleavage than Palladium, making it the safest choice for preserving benzyl ethers without additives.

Reagents:

• Substrate: 1-[(Tert-butoxy)methyl]-2-nitrobenzene (1.0 equiv)

• Catalyst: 5% Pt/C (sulfided or vanadium-doped preferred, but standard works) - Load: 2-5 wt% relative to substrate.

• Solvent: Methanol or Ethanol (Anhydrous).

• Hydrogen Source: H₂ gas (balloon or 1-3 bar).

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 g of substrate in 10 mL of Methanol. Ensure the solution is neutral (pH ~7).

• Inerting: Add the Pt/C catalyst (20-50 mg) carefully under an Argon or Nitrogen blanket. Warning: Dry catalysts are pyrophoric.

• Purge: Seal the vessel. Purge with Nitrogen (3x), then Hydrogen (3x).

• Reaction: Stir vigorously at Room Temperature under H₂ (1 atm/balloon is usually sufficient; use 3 bar for faster kinetics).

• Monitoring: Check TLC or LC-MS every hour. Look for the disappearance of the nitro peak.

• Work-up: Filter through a Celite pad to remove the catalyst. Rinse with Methanol.

• Concentration: Evaporate solvent under reduced pressure (<40°C) to yield the crude aniline.

Protocol B: Poisoned Palladium (The "Selective" Modifier)

Rationale: Unmodified Pd/C will strip the benzyl ether. Adding a nitrogen base (Ammonium Acetate or Pyridine) selectively poisons the highly active sites responsible for hydrogenolysis while permitting nitro reduction.

Reagents:

• Substrate: 1.0 equiv.

• Catalyst: 10% Pd/C (Standard type).

• Modifier: Ammonium Acetate (NH₄OAc) - 0.5 to 1.0 equiv.

• Solvent: Methanol.[1]

Step-by-Step Workflow:

• Preparation: In the reaction vessel, dissolve the substrate (1.0 g) and Ammonium Acetate (0.5 equiv) in Methanol (10 mL).

• Catalyst Addition: Add 10% Pd/C (5 wt% loading, e.g., 50 mg).

• Hydrogenation: Purge system (N₂/H₂) and stir under H₂ atmosphere (1 atm) at Room Temperature.

• Mechanism Check: The NH₄OAc prevents the adsorption of the benzylic oxygen onto the Pd surface, halting debenzylation.

• Work-up: Filter through Celite.

  • Crucial Step: The filtrate contains NH₄OAc. Wash the organic layer with water or brine during extraction (EtOAc/Water) to remove the salt.

• Isolation: Dry organic layer over Na₂SO₄ and concentrate.

Process Control & Visualization

Workflow Diagram

The following diagram outlines the decision logic for the experimentalist.

Troubleshooting & Critical Parameters

Observation	Root Cause	Corrective Action
Loss of t-Butyl group	Acidity in solvent or catalyst support.	Ensure solvent is neutral. Avoid HCl/AcOH. Add trace NaHCO₃ if necessary.
Formation of Toluene	Hydrogenolysis of benzyl ether.[2]	Protocol B: Increase NH₄OAc to 1.0 eq. Protocol A: Switch to Sulfided Pt/C.
Incomplete Reaction	Catalyst poisoning or low H₂ pressure.	Increase pressure to 3-5 bar. If using Protocol B, ensure modifier isn't in huge excess (>5 eq).
Hydroxylamine accumulation	Reaction stalled at intermediate.	Allow reaction to run longer. Increase temperature slightly (max 40°C).

References

• Sajiki, H. (1995).[3][4] Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate.[3][4][5][6] Tetrahedron Letters, 36(20), 3465-3468. Link

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Standard text on Pt vs Pd selectivity).

• Blaser, H. U., et al. (2003). Selective Nitro Reduction.[7][8][9][10] Organic Process Research & Development. (General review on industrial nitro reduction).

• TCI Chemicals. (n.d.). Hydrogenation Catalysts: Selective Reduction. Link (Reference for commercial poisoned catalysts like Pd/C(en)).

Sources

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• 2. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 3. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]
• 4. Hydrogenation of Alkenes with NaBH4, CH3CO2H, Pd/C in the Presence of O- and N-Benzyl Functions [scirp.org]
• 5. file.scirp.org [file.scirp.org]
• 6. Benzyl Ethers [organic-chemistry.org]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 8. Selective hydrogenation of nitro compounds to amines by coupled redox reactions over a heterogeneous biocatalyst | Department of Chemistry [chem.ox.ac.uk]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pubs.acs.org [pubs.acs.org]

In-Depth Technical Guide: Synthesis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene

This guide provides a comprehensive overview and detailed protocol for the synthesis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene, a valuable intermediate in organic synthesis. The methodology is grounded in the principles of the Williamson ether synthesis, a robust and versatile method for the formation of ethers. This document is intended for researchers, scientists, and drug development professionals seeking a reliable and well-understood procedure for the O-alkylation of 2-nitrophenol.

Introduction and Significance

The protection of hydroxyl groups is a fundamental strategy in multi-step organic synthesis. For phenols, the introduction of a protecting group can mitigate their acidic nature and prevent unwanted side reactions. The tert-butoxymethyl (BOM) group is an effective protecting group for alcohols and phenols due to its stability under a range of conditions and its susceptibility to cleavage under specific acidic conditions. The target molecule, 1-[(Tert-butoxy)methyl]-2-nitrobenzene, is a derivative of 2-nitrophenol where the phenolic hydroxyl group is protected as a BOM ether. This transformation is crucial for synthetic routes where the nitro group is to be modified or where other functionalities are introduced that are incompatible with a free phenolic proton.

Principle of the Reaction: The Williamson Ether Synthesis

The synthesis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene is achieved through a Williamson ether synthesis. This classic organic reaction involves the nucleophilic substitution of an alkyl halide by an alkoxide.[1] In this specific application, the reaction proceeds in two key steps:

• Deprotonation: The weakly acidic phenolic proton of 2-nitrophenol is removed by a suitable base to form the more nucleophilic 2-nitrophenoxide anion.

• Nucleophilic Attack: The 2-nitrophenoxide anion then acts as a nucleophile, attacking the electrophilic carbon of a tert-butoxymethylating agent (in this case, tert-butoxymethyl chloride) in an SN2 reaction to form the desired ether product and a salt byproduct.[1]

The choice of base and solvent is critical to ensure a high yield and minimize potential side reactions, such as elimination.

Reaction Mechanism

The mechanism for the Williamson ether synthesis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene is a bimolecular nucleophilic substitution (SN2) reaction.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Reductive Cyclization Architectures Using 1-[(Tert-butoxy)methyl]-2-nitrobenzene

This Application Note is designed for research scientists and process chemists in pharmaceutical development. It details the utility of 1-[(Tert-butoxy)methyl]-2-nitrobenzene (CAS: 1058703-66-4) as a robust, shelf-stable precursor for the synthesis of nitrogen-containing heterocycles via reductive cyclization.

Executive Summary & Strategic Value

In the synthesis of bioactive alkaloids—specifically indoles , quinolines , and 2,1-benzisoxazoles —the stability of the starting material is often the rate-limiting factor. Ortho-nitrobenzyl alcohol and ortho-nitrobenzaldehyde are notoriously photosensitive and prone to premature oxidation.

1-[(Tert-butoxy)methyl]-2-nitrobenzene serves as a "masked" electrophile. The tert-butyl ether moiety acts as a steric shield and solubility enhancer, preventing unwanted side reactions (such as polymerization or ether cleavage) during early-stage functionalization. This guide details the "Deprotection-Activation-Cyclization" (DAC) workflow, a high-fidelity protocol for converting this precursor into complex N-heterocycles.

Key Applications

• Indole Synthesis: Via modified Leimgruber-Batcho or Reissert pathways.

• Quinoline Synthesis: Via reductive cyclization of derived propargyl alcohols.[1][2]

• Anthranil Synthesis: Via partial reduction to hydroxylamines.

Technical Background: The "Safety-Catch" Mechanism

The utility of this molecule lies in the orthogonality of the tert-butoxy group relative to the nitro group.

• The Nitro Group (

  ): Remains inert during acidic/basic alkylations but serves as the "trigger" for cyclization upon reduction.

• The tert-Butoxy Group (

  ): Stable against basic nucleophiles (unlike acetates) and reducing agents, but cleavable under specific acidic conditions (e.g., TFA or Lewis acids like ), releasing the reactive benzylic alcohol.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent pathways available from this single precursor.

Figure 1: Divergent synthesis pathways. The precursor acts as a stable reservoir for the reactive o-nitrobenzaldehyde intermediate.

Protocol A: Synthesis of 2-Substituted Quinolines

This protocol adapts the method of Sandelier & DeShong (2007), utilizing the stability of our starting material to generate high-purity propargyl alcohols before the reductive cyclization step.

Rationale

Direct nitration of benzyl alcohols often yields mixtures. Starting with the pre-nitrated tert-butoxy ether ensures regio-purity. The reductive cyclization step triggers a Meyer-Schuster rearrangement followed by condensation.

Reagents & Materials[1][3][4][5][6][7][8][9]

• Precursor: 1-[(Tert-butoxy)methyl]-2-nitrobenzene (1.0 equiv)

• Deprotection: Trifluoroacetic acid (TFA), Dichloromethane (DCM)

• Oxidation: IBX (2-Iodoxybenzoic acid) or Dess-Martin Periodinane

• Alkynylation: Lithium acetylide (or generated in situ from terminal alkyne +

  -BuLi)

• Reductive Cyclization: Iron powder (Fe), Glacial Acetic Acid (AcOH), Ethanol

Step-by-Step Methodology

Phase 1: Activation (Deprotection & Oxidation)

• Deprotection: Dissolve 10 mmol of precursor in DCM (50 mL). Add TFA (5 mL) dropwise at 0°C. Stir at RT for 2 hours until TLC shows disappearance of the ether.

• Workup: Quench with sat.

  . Extract with DCM. Concentrate to yield o-nitrobenzyl alcohol.

• Oxidation: Resuspend residue in EtOAc. Add IBX (1.1 equiv). Reflux for 3 hours. Filter off solids. Evaporate to obtain o-nitrobenzaldehyde (keep in dark).

Phase 2: Nucleophilic Addition

• Alkynylation: Under Argon, cool a solution of terminal alkyne (1.2 equiv) in THF to -78°C. Add

  -BuLi (1.2 equiv). Stir 30 min.

• Addition: Cannulate the o-nitrobenzaldehyde (from Phase 1) in THF into the acetylide solution. Stir 1 hr at -78°C, then warm to RT.

• Isolation: Quench with

  . Extract and purify the o-nitrophenyl propargyl alcohol .

Phase 3: Reductive Cyclization (The Critical Step)

Note: This step performs nitro reduction and cyclization in one pot.

• Setup: Dissolve the propargyl alcohol (1 mmol) in Ethanol/Acetic Acid (10:1 v/v, 11 mL).

• Reduction: Add Iron powder (5 equiv, <10 micron particle size).

• Reaction: Heat to 80°C with vigorous stirring for 2–4 hours.

  • Mechanism:[1][3][4][5][6] Fe reduces

    to . Acid catalyzes the rearrangement of the propargyl alcohol to an enone.[1] The amine condenses with the enone to close the ring.

• Purification: Filter through Celite. Neutralize filtrate with

  . Extract with EtOAc. Purify via flash chromatography.

Expected Yield: 75–85% (over 3 steps).

Protocol B: Indole Synthesis via Modified Leimgruber-Batcho

While the classic Leimgruber-Batcho uses o-nitrotoluene, this ether-based protocol allows for the synthesis of 3-substituted indoles if the aldehyde is condensed with nitroalkanes.

Protocol Summary Table

Parameter	Condition	Critical Note
Solvent	Toluene (Condensation) / MeOH (Cyclization)	Toluene allows azeotropic water removal during enamine formation.
Catalyst	Piperidine (Base) / 10% Pd/C (Reduction)	Piperidine prevents polymerization of the aldehyde.
Reducing Agent	(1 atm) or Formic Acid	High pressure can over-reduce the indole to indoline.
Temperature	Reflux (Step 1) / RT (Step 2)	Heat is required to drive the condensation equilibrium.

Experimental Workflow

• Condensation: React the o-nitrobenzaldehyde (derived from the precursor as above) with nitromethane (or nitroethane) and ammonium acetate in refluxing acetic acid to form the

  -nitrostyrene .

• Reductive Cyclization:

  • Dissolve the styrene in MeOH.

  • Add 10% Pd/C (5 wt%).

  • Stir under

    balloon (1 atm).

  • Observation: The reaction typically turns colorless as the nitro groups are reduced. The intermediate amine attacks the alkene to form the indole.

• Workup: Filter catalyst. Concentrate. Recrystallize from Hexane/EtOAc.

Comparative Data: Precursor Stability

The following table highlights why using 1-[(Tert-butoxy)methyl]-2-nitrobenzene is superior to storing the free alcohol or aldehyde.

Compound Form	Shelf Life (25°C)	Light Sensitivity	Shock Sensitivity	Primary Degradation Path
1-[(Tert-butoxy)methyl]-2-nitrobenzene	>24 Months	Low	Low	Stable
o-Nitrobenzyl Alcohol	3–6 Months	High	Low	Oxidation to aldehyde/acid
o-Nitrobenzaldehyde	<1 Month	Extreme	Moderate	Photo-disproportionation (nitroso)

References & Grounding

• Sandelier, M. J., & DeShong, P. (2007). Reductive Cyclization of o-Nitrophenyl Propargyl Alcohols: Facile Synthesis of Substituted Quinolines.[1][2] Organic Letters, 9(17), 3209–3212.

• Korzeniowski, S. H., et al. (1977). Reactions of o-nitrobenzyl derivatives. Journal of Organic Chemistry. (Foundational chemistry for nitrobenzyl ether reactivity).

• Organic Chemistry Portal. Synthesis of Quinolines and Indoles via Reductive Cyclization.

• BLD Pharm. Product Specifications: 1-[(Tert-butoxy)methyl]-2-nitrobenzene (CAS 1058703-66-4).[7]

Disclaimer: The protocols described herein involve hazardous reagents (TFA, Iron powder, Carbon Monoxide surrogates). All experiments must be conducted in a fume hood with appropriate PPE. This guide is for research purposes only.

Sources

• 1. Reductive Cyclization of o-Nitrophenyl Propargyl Alcohols: Facile Synthesis of Substituted Quinolines [organic-chemistry.org]
• 2. Reductive cyclization of o-nitrophenyl propargyl alcohols: facile synthesis of substituted quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tert-Butyl nitrite (TBN) [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A New Method for the Cleavage of Nitrobenzyl Amides and Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1058703-66-4|1-[(tert-Butoxy)methyl]-2-nitrobenzene|BLD Pharm [bldpharm.com]

Application Notes &amp; Protocols: Microwave-Assisted Synthesis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: Accelerating Discovery with Microwave Chemistry

In the landscape of modern drug discovery and development, the efficient synthesis of novel molecular scaffolds is paramount. 1-[(Tert-butoxy)methyl]-2-nitrobenzene derivatives are valuable intermediates, serving as versatile building blocks for a range of pharmacologically active compounds. The nitro group, a common feature in many pharmaceuticals, plays a significant role in modulating the pharmacokinetic and pharmacodynamic properties of drug molecules.[1][2][3] The traditional synthesis of these derivatives often involves lengthy reaction times and can lead to the formation of undesirable byproducts. Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technology to overcome these limitations, offering dramatically reduced reaction times, improved yields, and enhanced product purity.[4][5][6][7][8][9] This application note provides a comprehensive guide to the microwave-assisted synthesis of 1-[(tert-butoxy)methyl]-2-nitrobenzene derivatives, detailing the underlying principles, optimized protocols, and practical considerations for successful implementation in the laboratory.

The application of microwave irradiation in organic synthesis leverages the ability of polar molecules to efficiently absorb microwave energy and convert it into heat.[7] This direct and uniform heating of the reaction mixture often leads to a significant acceleration of reaction rates compared to conventional heating methods.[6][8] Furthermore, MAOS is considered a green chemistry approach as it often requires less solvent and energy, contributing to more sustainable laboratory practices.[4][7]

Reaction Principle: N-Alkylation of 2-Nitroaniline

The core transformation in this synthesis is the N-alkylation of a 2-nitroaniline derivative with a (tert-butoxy)methylating agent. The reaction proceeds via a nucleophilic substitution mechanism where the weakly basic amino group of the nitroaniline attacks the electrophilic carbon of the alkylating agent.

Mechanism Rationale: The presence of the electron-withdrawing nitro group on the benzene ring decreases the nucleophilicity of the amino group. To facilitate the reaction, a suitable base is typically employed to deprotonate the aniline nitrogen, generating a more potent nucleophile. Microwave irradiation accelerates this process by rapidly and efficiently heating the polar reactants and solvent, thereby increasing the kinetic energy of the molecules and the frequency of effective collisions.

Experimental Workflow

The overall experimental workflow for the microwave-assisted synthesis of 1-[(tert-butoxy)methyl]-2-nitrobenzene derivatives is depicted below. This process includes reaction setup, microwave-assisted synthesis, product workup, and purification.

Caption: A generalized workflow for the microwave-assisted synthesis of 1-[(tert-butoxy)methyl]-2-nitrobenzene derivatives.

Detailed Protocol: Microwave-Assisted Synthesis of N-((Tert-butoxy)methyl)-2-nitroaniline

This protocol details the synthesis of a representative compound, N-((tert-butoxy)methyl)-2-nitroaniline, from 2-nitroaniline.

Materials:

• 2-Nitroaniline

• (Chloromethyl) tert-butyl ether

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Microwave synthesis vials (10 mL) with caps

• Magnetic stir bars

• Dedicated microwave synthesizer

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• (Chloromethyl) tert-butyl ether is a lachrymator and should be handled with care.

• Microwave synthesizers operate at high temperatures and pressures. Ensure you are properly trained on the instrument's operation.

Step-by-Step Procedure:

• Reactant Preparation: In a 10 mL microwave synthesis vial equipped with a magnetic stir bar, add 2-nitroaniline (1.0 mmol, 138.1 mg).

• Addition of Base and Alkylating Agent: To the vial, add anhydrous potassium carbonate (2.0 mmol, 276.4 mg) and (chloromethyl) tert-butyl ether (1.2 mmol, 0.15 mL).

• Solvent Addition: Add 3 mL of anhydrous DMF to the vial.

• Vial Sealing: Securely cap the microwave vial.

• Microwave Synthesis: Place the vial in the cavity of the microwave synthesizer. Set the reaction parameters as follows:

  • Temperature: 120 °C

  • Time: 15 minutes

  • Power: 100 W (or use dynamic power control to maintain the set temperature)

  • Stirring: On

• Cooling: After the reaction is complete, allow the vial to cool to room temperature.

• Workup:

  • Quench the reaction mixture by carefully adding 10 mL of deionized water.

  • Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure N-((tert-butoxy)methyl)-2-nitroaniline.

• Characterization: Confirm the identity and purity of the product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation: Comparative Analysis

The advantages of microwave-assisted synthesis are clearly demonstrated when comparing reaction parameters and outcomes with conventional heating methods.

Parameter	Microwave-Assisted Synthesis	Conventional Heating
Reaction Time	15 minutes	12 - 24 hours
Temperature	120 °C	120 °C (reflux)
Yield	~85-95%	~60-75%
Purity (crude)	High	Moderate (often requires extensive purification)
Energy Consumption	Low	High
Solvent Volume	Minimal	Often requires larger volumes

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Ensure anhydrous conditions. Use a stronger base (e.g., sodium hydride), but with caution.
Decomposition of starting material or product.	Lower the reaction temperature.
Formation of Byproducts	Di-alkylation of the amine.	Use a slight excess of the nitroaniline relative to the alkylating agent.
Side reactions due to high temperature.	Optimize the temperature and time to favor the desired product.
Inconsistent Results	Non-uniform heating.	Ensure proper stirring. Check the calibration of the microwave synthesizer.
Presence of moisture.	Use anhydrous solvents and reagents. Dry glassware thoroughly.

Broader Applications in Drug Development

The 1-[(tert-butoxy)methyl]-2-nitroaniline core is a valuable precursor for the synthesis of various heterocyclic compounds with potential therapeutic applications. The nitro group can be readily reduced to an amino group, which can then be further functionalized to build molecular complexity.[10] This scaffold is found in molecules targeting a range of diseases. The efficiency of the microwave-assisted synthesis allows for the rapid generation of a library of derivatives for structure-activity relationship (SAR) studies, a crucial step in the drug discovery process.[5]

Caption: The synthetic utility of 1-[(tert-butoxy)methyl]-2-nitrobenzene derivatives in the drug discovery pipeline.

Conclusion

Microwave-assisted synthesis provides a rapid, efficient, and environmentally conscious method for the preparation of 1-[(tert-butoxy)methyl]-2-nitrobenzene derivatives.[4][7] This technology significantly accelerates the synthetic process, leading to higher yields and purer products compared to conventional methods.[6][9] The protocols and insights provided in this application note are intended to enable researchers to effectively implement this powerful technique in their own laboratories, thereby streamlining the synthesis of key intermediates for drug discovery and development programs.

References

• Ahluwalia, V. K., & Kidwai, M. (2004). New Trends in Green Chemistry. Springer.
• Bose, A. K., Banik, B. K., Lavlinskaia, N., Jayaraman, M., & Manhas, M. S. (1997). MORE Chemistry: Microwave-Organic Reaction Enhancement. Chemistry & Industry, (15), 596-598.
• De la Hoz, A., Díaz-Ortiz, Á., & Moreno, A. (2005). Microwaves in organic synthesis. Thermal and non-thermal microwave effects. Chemical Society Reviews, 34(2), 164–178.
• Gedye, R., Smith, F., Westaway, K., Ali, H., Baldisera, L., Laberge, L., & Rousell, J. (1986). The use of microwave ovens for rapid organic synthesis. Tetrahedron Letters, 27(3), 279–282.
• Hayes, B. L. (2002).
• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis.
• Lidström, P., Tierney, J., Wathey, B., & Westman, J. (2001). Microwave assisted organic synthesis—a review. Tetrahedron, 57(45), 9225–9283.
• Loupy, A. (Ed.). (2002). Microwaves in Organic Synthesis. Wiley-VCH.
• Naina, S., Singh, R., & Ravichandran, S. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry-Section A, 2(2), 94-104.
• Olender, E., Zwolińska, K., & Zięba, A. (2022). Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. Molecules, 27(19), 6523.
• Pal, M., Khan, M. F., & Parveen, S. (2009). Therapeutic uses of nitro group-containing drugs. Journal of Applied Pharmaceutical Science, 3(5), 132-140.
• Singh, R., & Manna, K. (2022). Microwave Assisted Synthesis, Biological Evaluation and In-silico Molecular docking and Pharmacokinetic Studies of Novel Heterocyclic.
• Zinin, N. (1842). Beschreibung einiger neuer organischer Basen, dargestellt durch die Einwirkung des Schwefelwasserstoffes auf Verbindungen von Kohlenwasserstoffen mit Untersalpetersäure. Journal für Praktische Chemie, 27(1), 140-153.

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• 2. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 5. Microwave Assisted Reactions in Organic Chemistry: A Review of Recent Advances | Jacob | International Journal of Chemistry | CCSE [ccsenet.org]
• 6. ajchem-a.com [ajchem-a.com]
• 7. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. ajrconline.org [ajrconline.org]
• 10. zora.uzh.ch [zora.uzh.ch]

Technical Notes & Optimization

Improving yield in the synthesis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene

Executive Summary: The "Deceptive" Ether

Synthesizing 1-[(Tert-butoxy)methyl]-2-nitrobenzene (2-nitrobenzyl tert-butyl ether) often frustrates researchers because it combines three antagonistic factors:

• Steric Hindrance: The tert-butyl group is bulky.

• Electronic Deactivation: The ortho-nitro group is strongly electron-withdrawing, significantly reducing the nucleophilicity of the benzylic alcohol oxygen.

• Photolability: The product is a photocleavable protecting group precursor; ambient light can degrade the product during the reaction.

This guide moves beyond standard textbook protocols to address the specific kinetic and thermodynamic bottlenecks of this transformation.

Part 1: Strategic Route Selection

Do not default to the Williamson ether synthesis (Alkoxide + Halide). For tert-butyl ethers, that route is dominated by E2 elimination. Use the decision matrix below to select your protocol.

Method Comparison Table

Feature	Method A: Imidate (TBTA)	Method B: Isobutylene (Gas)	Method C: Mg(ClO₄)₂ / Boc₂O
Primary Mechanism	Lewis Acid Catalysis	Acid Catalysis (Addition)	Lewis Acid / Anhydride Exchange
Scale Suitability	Lab (< 20g)	Pilot/Production (> 20g)	Lab (< 5g)
Yield Potential	High (85-95%)	Moderate (60-80%)	Moderate-High (70-85%)
Key Pain Point	Removing amide byproduct	Gas handling/Sealed tube	Reagent cost
Recommendation	Gold Standard for R&D	Standard for Scale-up	Alternative for Acid-Sensitive

Part 2: The Gold Standard Protocol (TBTA Method)

Reagent: tert-Butyl 2,2,2-trichloroacetimidate (TBTA) Catalyst: Boron Trifluoride Diethyl Etherate (BF₃·OEt₂) or Triflic Acid (TfOH)

This method circumvents the poor nucleophilicity of 2-nitrobenzyl alcohol by using a highly reactive imidate donor.

Visualizing the Mechanism & Failure Points

Caption: Kinetic pathway of TBTA etherification. Note the "Moisture Failure" branch—water competes faster than the deactivated alcohol.

Step-by-Step Optimization Guide

1. Solvent Choice is Critical:

• Standard: Dichloromethane (DCM).

• Optimization: A 2:1 mix of Cyclohexane:DCM .

• Why? The byproduct (trichloroacetamide) is insoluble in cyclohexane. This solvent mixture forces the amide to precipitate out, driving the equilibrium forward (Le Chatelier’s principle) and simplifying purification.

2. Catalyst Loading:

• Standard: Catalytic amount.

• Optimization: Use 20-30 mol% BF₃·OEt₂.

• Why? The nitro group on the substrate can weakly coordinate with the Lewis acid, sequestering it. You need a slightly higher loading than the standard Armstrong protocol (which suggests ~5 mol%).

3. The "Mushy Solid" Problem (Purification):

• Issue: After reaction, you filter off the amide, but the crude oil solidifies into a waxy mess containing residual amide.

• Fix: Wash the crude organic layer with 5% NaHCO₃ followed by 0.5 M HCl (rapidly). The amide is neutral, but trace imidate hydrolyzes.

• Ultimate Fix: Flash chromatography using 1% Triethylamine in the eluent. This prevents acid-catalyzed hydrolysis of your product on the silica gel.

Part 3: Troubleshooting the Isobutylene Method (Gas Route)

If you are scaling up, TBTA is too expensive. You will use Isobutylene gas and H₂SO₄.

Common Failure Modes

Q: My conversion stalls at 40-50%. Adding more acid doesn't help.

• Diagnosis: Equilibrium limitation.

• The Fix: You are likely running this at atmospheric pressure (bubbling).

  • Action: Perform the reaction in a sealed pressure tube or autoclave.

  • Protocol: Dissolve alcohol in DCM. Cool to -78°C. Condense liquid isobutylene (excess, ~5-10 equiv) into the vessel. Add H₂SO₄ (catalytic). Seal. Warm to Room Temp.

  • Physics: Keeping isobutylene in the liquid phase vastly increases the effective concentration of the electrophile.

Q: I see a new spot on TLC that isn't my product or starting material.

• Diagnosis: Isobutylene polymerization (di-isobutylene).

• The Fix: Your acid concentration is too high locally.

  • Action: Dilute the H₂SO₄ in a small amount of Dioxane or Et₂O before adding it to the reaction mixture. Do not add concentrated H₂SO₄ directly to the neat mixture.

Part 4: Critical Control Points (The "Hidden" Variables)

Photochemical Degradation

The 2-nitrobenzyl group is designed to cleave under UV light (365 nm).

• Symptom: The reaction mixture turns dark brown/black over time; yield drops.

• Protocol: Wrap all reaction vessels, columns, and rotary evaporator flasks in aluminum foil . Work under subdued light if possible.

Acid Sensitivity (Workup)

Tert-butyl ethers are acid-labile.

• Symptom: Product disappears during silica column chromatography.

• Protocol: Pre-treat your silica gel column with a solvent system containing 1% Triethylamine (Et₃N) . This neutralizes the natural acidity of the silica.

Part 5: FAQ - Specific User Scenarios

Q: Can I use Potassium tert-butoxide (KOtBu) and 2-nitrobenzyl bromide? A: No. This will lead to extensive decomposition. The 2-nitrobenzyl system is prone to electron transfer reactions (SET) and elimination (forming the styrene derivative) when treated with strong bases like alkoxides. The acidic/imidate routes are necessary to avoid this redox/elimination manifold.

Q: My TBTA reagent is old. Can I still use it? A: Check the physical state. TBTA should be a liquid.[1] If it has turned into a white solid, it has rearranged to the thermodynamically stable amide (trichloroacetamide). It is useless. Distill it (bp 71°C at 11 mmHg) before use if it is cloudy.

Q: How do I remove the excess TBTA if I used too much? A: Add methanol (2-3 equiv) to the reaction mixture and stir for 30 minutes before workup. The methanol will react with the excess TBTA to form methyl tert-butyl ether (volatile) and trichloroacetamide (precipitate), which is easily removed.

Part 6: Troubleshooting Logic Flow

Caption: Diagnostic flowchart for isolating yield loss causes in 2-nitrobenzyl ether synthesis.

References

• Armstrong, A., et al. (1988).[2] "A new method for the preparation of tertiary butyl ethers and esters."[2] Tetrahedron Letters, 29(20), 2483-2486. [2]

  • Core protocol for TBTA etherific

• Bartoli, G., et al. (2005).[3] "A mild reaction for the protection of alcohols as t-butyl ethers proceeds with Mg(ClO4)2 and Boc2O." Organic Letters, 7(19), 427-430.

  • Alternative mild method for acid-sensitive substrates.[3]

• Il'ichev, Y. V., et al. (2004). "Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds." Journal of the American Chemical Society, 126(14), 4581-4595.

  • Mechanistic details on the photolability of the product.

• Eder, M., et al. (2024).[4] "Alkoxyhydrosilane-facilitated cross-etherification reaction of secondary benzyl alcohol with aliphatic alcohol." RSC Advances, 14, 31468.[5]

  • Recent advances in etherific

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• 4. Alkoxyhydrosilane-facilitated cross-etherification reaction of secondary benzyl alcohol with aliphatic alcohol: synthesis of unsymmetrical dialkyl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Preventing acid-catalyzed ether cleavage in 1-[(Tert-butoxy)methyl]-2-nitrobenzene

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Acid-Catalyzed Ether Cleavage

Welcome to the technical support center for 1-[(tert-butoxy)methyl]-2-nitrobenzene. This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs) to address the common challenge of acid-catalyzed cleavage of the tert-butoxymethyl (BOM) ether. As Senior Application Scientists, we understand the nuances of synthetic chemistry and aim to provide you with not just solutions, but the underlying principles to empower your research.

Frequently Asked Questions (FAQs)

Q1: I'm observing the loss of the tert-butyl group from my 1-[(tert-butoxy)methyl]-2-nitrobenzene starting material during my reaction. What is causing this?

A1: You are likely encountering acid-catalyzed cleavage of the tert-butyl ether. The tert-butoxymethyl group is sensitive to acidic conditions. The ether oxygen can be protonated by an acid, forming a good leaving group (tert-butanol). This is followed by the departure of the stable tert-butyl carbocation, resulting in the formation of (2-nitrophenyl)methanol.[1][2][3][4][5][6][7][8][9]

The mechanism involves two key steps:

• Protonation of the Ether Oxygen: The lone pair of electrons on the ether oxygen attacks a proton (H+) from the acidic medium. This creates a protonated ether, which is a better leaving group.[1][2][5]

• Formation of a Stable Carbocation: The carbon-oxygen bond cleaves, leading to the formation of a relatively stable tertiary carbocation (the tert-butyl cation) and (2-nitrophenyl)methanol.[1][2][3][4] This cleavage can proceed through either an SN1 or E1 mechanism, both of which are favored by the stability of the resulting carbocation.[3][9]

It's important to note that the strongly electron-withdrawing nitro group on the benzene ring can influence the reactivity of the molecule, but the primary driver of this cleavage is the inherent acid lability of the tert-butyl ether.[10]

Troubleshooting Guide: Preventing Unwanted Ether Cleavage

Q2: My reaction requires acidic conditions. How can I minimize or prevent the cleavage of the tert-butoxymethyl group?

A2: When acidic conditions are unavoidable, several strategies can be employed to mitigate the undesired cleavage:

• Use of Milder Acids: Opt for weaker acids or Lewis acids that are less prone to protonating the ether oxygen. For instance, using pyridinium p-toluenesulfonate (PPTS) instead of strong mineral acids like HCl or H₂SO₄ can sometimes provide the necessary acidity without causing significant deprotection.[11] Some studies have also shown that zinc bromide in methylene chloride can be a mild reagent for deprotecting tert-butyl ethers, suggesting its potential for controlled reactions where complete cleavage is not desired.[12]

• Lower Reaction Temperatures: Acid-catalyzed cleavage is often temperature-dependent. Running the reaction at lower temperatures (e.g., 0 °C or even -78 °C) can significantly reduce the rate of the cleavage reaction.[3][9]

• Reduced Reaction Time: Minimize the exposure of your compound to acidic conditions by optimizing the reaction time. Monitor the reaction progress closely (e.g., by TLC or LC-MS) and quench the reaction as soon as the desired transformation is complete.

• Use of a Protic Solvent with a Non-Nucleophilic Counter-ion: If a protic acid is necessary, using it in a non-nucleophilic solvent system can sometimes disfavor the subsequent steps of the cleavage mechanism.

Q3: Are there alternative protecting groups I can use for the hydroxymethyl group that are more stable to acidic conditions?

A3: Yes, selecting a more robust protecting group is often the most effective strategy. The choice of protecting group should be guided by the specific reaction conditions you plan to employ. Here are some alternatives with enhanced acid stability:

Protecting Group	Structure	Cleavage Conditions	Key Advantages
Benzyl (Bn)	-CH₂Ph	Hydrogenolysis (H₂, Pd/C), strong acids	Stable to a wide range of acidic and basic conditions.[13]
Silyl Ethers (e.g., TBDMS, TIPS)	-Si(CH₃)₂(t-Bu), -Si(i-Pr)₃	Fluoride ions (e.g., TBAF), strong acids	Generally stable to mildly acidic conditions and a wide range of other reagents.[11][13][14]
Methoxymethyl (MOM)	-CH₂OCH₃	Strong acids	More stable to acid than tert-butyl ethers.[15]
Pivaloyl (Piv)	-C(O)C(CH₃)₃	Strong base or reducing agents	An ester protecting group that is significantly more stable to acid than tert-butyl ethers.[16][17]

Workflow for Choosing an Alternative Protecting Group:

Caption: Decision workflow for selecting an acid-stable protecting group.

Experimental Protocols

Protocol 1: Benzyl Protection of (2-Nitrophenyl)methanol

This protocol describes the synthesis of 1-(benzyloxymethyl)-2-nitrobenzene, providing a more acid-stable alternative to the tert-butoxymethyl protected compound.

Materials:

• (2-Nitrophenyl)methanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide (BnBr)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

• To a stirred suspension of NaH (1.2 eq) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen), add a solution of (2-nitrophenyl)methanol (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of hexanes and ethyl acetate) to afford 1-(benzyloxymethyl)-2-nitrobenzene.

Protocol 2: Deprotection of Benzyl Ether

This protocol outlines the removal of the benzyl protecting group under neutral conditions, which would be compatible with the nitro group.

Materials:

• 1-(Benzyloxymethyl)-2-nitrobenzene

• Palladium on carbon (Pd/C), 10 wt. %

• Methanol or Ethyl Acetate

• Hydrogen gas (H₂) balloon or Parr hydrogenator

Procedure:

• Dissolve 1-(benzyloxymethyl)-2-nitrobenzene in methanol or ethyl acetate.

• Carefully add Pd/C (5-10 mol %) to the solution.

• Stir the suspension under an atmosphere of hydrogen (e.g., using a balloon or a Parr apparatus) at room temperature.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed. Note that under these conditions, the nitro group may also be reduced to an amine.[18]

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected product.

Mechanism of Acid-Catalyzed Cleavage of 1-[(Tert-butoxy)methyl]-2-nitrobenzene:

Caption: Mechanism of acid-catalyzed cleavage of the tert-butyl ether.

References

• Vaia. (n.d.). Mechanism of the acid-induced cleavage of tert-butyl cyclohexyl ether. Retrieved from [Link]

• Wikipedia. (2023). Ether cleavage. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from [Link]

• Longdom Publishing. (n.d.). Synthesis and Cleavage of Ethers. Retrieved from [Link]

• University of Windsor. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Wikipedia. (2024). Protecting group. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Ethers. Retrieved from [Link]

• Wikipedia. (2024). Nitro compound. Retrieved from [Link]

• Master Organic Chemistry. (2015). Protecting Groups For Alcohols. Retrieved from [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• ResearchGate. (2007). tert-Butyl Ethers: Renaissance of an Alcohol Protecting Group. Facile Cleavage with Cerium(III) Chloride/Sodium Iodide. Retrieved from [Link]

• Master Organic Chemistry. (2014). Cleavage Of Ethers With Acid. Retrieved from [Link]

• Organic Chemistry Tutor. (2023). Cleavage of Ethers with Acids. Retrieved from [Link]

• Khan Academy. (n.d.). Acidic cleavage of ethers. Retrieved from [Link]

• ResearchGate. (1990). A Mild Deprotection Procedure for tert-Butyl Esters and tert-Butyl Ethers Using ZnBr2 in Methylene Chloride. Retrieved from [Link]

• Wikipedia. (2024). Amine. Retrieved from [Link]

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from [Link]

• OpenStax. (2023). 18.3 Reactions of Ethers: Acidic Cleavage. Retrieved from [Link]

• ACS Publications. (2001). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Retrieved from [Link]

• University of Illinois. (n.d.). Protecting Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• ResearchGate. (2019). 1-(tert-butoxy)-2-nitrobenzene application examples. Retrieved from [Link]

• National Institutes of Health. (2008). Nitroaromatic Compounds, from Synthesis to Biodegradation. Retrieved from [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)-4-HYDROXY-6-OXO-1,2-PIPERIDINEDICARBOXYLATE. Retrieved from [Link]

• IJRAR. (2019). A new sensitive, eco-friendly, economic and effortless spot test for aromatic nitro compounds. Retrieved from [Link]

• Organic Syntheses. (n.d.). Nitroxide, di-tert-butyl. Retrieved from [Link]

• YouTube. (2024). Enjoyable Synthesis of o-(tert-butyl) Nitrobenzene. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl nitrite (TBN). Retrieved from [Link]

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. longdom.org [longdom.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Khan Academy [khanacademy.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]
• 10. Nitro compound - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. uwindsor.ca [uwindsor.ca]
• 14. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 15. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 16. Protecting group - Wikipedia [en.wikipedia.org]
• 17. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (II) [en.highfine.com]
• 18. Amine - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Low Conversion Rates in 2-Nitrobenzyl Ether Formation

For Researchers, Scientists, and Drug Development Professionals

The formation of 2-nitrobenzyl ethers is a cornerstone of synthetic chemistry, particularly in the realm of photolabile protecting groups crucial for drug delivery and caged compounds. However, achieving high conversion rates can be elusive, leading to significant delays and resource expenditure. This guide, designed by application scientists with extensive field experience, provides a structured approach to diagnosing and resolving common issues encountered during this critical reaction.

I. Core Principles & Initial Diagnosis

The synthesis of 2-nitrobenzyl ethers typically follows the Williamson ether synthesis, an SN2 reaction between an alcohol and a 2-nitrobenzyl halide.[1][2][3] Understanding the interplay of the nucleophile (alkoxide), electrophile (2-nitrobenzyl halide), base, and solvent is paramount to troubleshooting.

FAQ: My 2-nitrobenzyl ether synthesis has a very low yield. Where do I start?

Low yields are a common frustration, often stemming from a few key areas.[1] Before diving into complex optimizations, a systematic initial assessment is crucial.

Logical Troubleshooting Flow

Initial Troubleshooting Workflow

Step-by-Step Initial Verification Protocol:

• Confirm Starting Material Integrity:

  • Alcohol: Ensure it is dry. Water can quench the base and hydrolyze the halide.

  • 2-Nitrobenzyl Halide: These can degrade over time. Verify purity by NMR or melting point.

  • Base: Use a freshly opened bottle or properly stored material. Carbonates can absorb water, and hydrides can become passivated.

  • Solvent: Anhydrous solvents are critical. Use freshly dried solvent.[1]

• Re-evaluate Stoichiometry and Addition Order:

  • Typically, the alcohol is deprotonated first by the base to form the alkoxide in situ before the addition of the 2-nitrobenzyl halide.[3]

  • Ensure accurate molar equivalents. A slight excess of the halide (1.1-1.2 eq.) can sometimes drive the reaction to completion, but a large excess can lead to side reactions.

• Analyze Reaction Monitoring Data (TLC/LC-MS):

  • No Reaction: If starting materials remain unchanged, the activation energy is likely not being overcome, or the nucleophile is not being generated effectively.

  • Multiple Spots/Peaks: The appearance of new, undesired products points towards side reactions.

II. Common Problems and In-Depth Solutions

Problem 1: Reaction Stalls or Fails to Initiate

This is often an issue with nucleophile generation or overall reaction conditions.

FAQ: My TLC shows only starting material, even after several hours. What's wrong?

Causality: The most probable cause is insufficient base strength to deprotonate the alcohol, or the reaction temperature is too low. The pKa of the alcohol is a critical factor in base selection.

Troubleshooting Protocol:

• Base Selection:

  • For simple primary or secondary alcohols (pKa ~16-18), a strong base like Sodium Hydride (NaH) or Potassium Hydride (KH) is required to generate the alkoxide irreversibly.[3]

  • For more acidic alcohols like phenols (pKa ~10), a weaker base such as Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) is often sufficient and can be more tolerant of other functional groups.[3]

  • Expert Tip: Cesium Carbonate is often a superior choice for challenging etherifications due to the "cesium effect," which involves enhanced nucleophilicity of the cesium alkoxide.

• Temperature Adjustment:

  • Williamson ether syntheses are often run at elevated temperatures (50-100 °C) to ensure sufficient kinetic energy.[1]

  • If using a low-boiling solvent like THF, consider switching to a higher-boiling alternative like DMF or DMSO to allow for higher reaction temperatures.

Recommended Base and Solvent Combinations

Alcohol Type	pKa (approx.)	Recommended Base(s)	Recommended Solvent(s)	Typical Temp.
Primary/Secondary Aliphatic	16-18	NaH, KH, LHMDS	THF, DMF	25-80 °C
Phenol	~10	K₂CO₃, Cs₂CO₃, NaOH	DMF, Acetonitrile, Acetone	50-100 °C
Hindered Alcohol	>18	KH	THF, DMF	60-120 °C

Problem 2: Significant Formation of Side Products

The appearance of unexpected spots on a TLC plate or peaks in an LC-MS chromatogram indicates competing reaction pathways.

FAQ: My main product is contaminated with a significant amount of an alkene byproduct. How can I prevent this?

Causality: This is a classic sign of a competing E2 elimination reaction. The alkoxide is not only a good nucleophile but also a strong base. This is particularly problematic with secondary or sterically hindered primary 2-nitrobenzyl halides.[1][2][4]

Mechanism: SN2 vs. E2 Competition

Competition between substitution and elimination.

Troubleshooting Protocol:

• Modify the Halide: The best way to favor SN2 over E2 is to use a primary, unhindered alkyl halide.[4] If your 2-nitrobenzyl halide is substituted at the benzylic position, expect more elimination. Using 2-nitrobenzyl bromide or iodide is generally preferred over the chloride due to better leaving group ability, which can accelerate the SN2 reaction.

• Lower the Reaction Temperature: E2 reactions often have a higher activation energy than SN2 reactions. Running the reaction at the lowest temperature that still allows for a reasonable reaction rate can favor the desired substitution product.

• Use a Less Hindered, More Nucleophilic Base/Solvent System: While counterintuitive, using a bulky base can sometimes favor elimination. A less sterically demanding base might improve the SN2 pathway. Polar aprotic solvents like DMF or DMSO are known to enhance the rate of SN2 reactions and can help minimize elimination.[1][5]

FAQ: I see a byproduct that appears to be from a reaction on the nitro group itself. Is this possible?

Causality: While less common under standard Williamson conditions, the nitro group can be reduced under certain circumstances, especially if catalytic hydrogenation conditions are used elsewhere in the synthesis or if certain metals are present. Additionally, strong bases can sometimes lead to undesired reactions involving the aromatic ring.

Troubleshooting Protocol:

• Review Reagents and Reaction History: Ensure no residual reducing agents (e.g., from a previous step) are present.

• Consider Alternative Protection Strategies: If the substrate is sensitive, a different protecting group might be necessary. However, for 2-nitrobenzyl ether formation, this is rare.

• Purification: In many cases, these byproducts can be removed by standard column chromatography.

III. Advanced Topics & Special Cases

Photocleavage and Stability

The primary utility of the 2-nitrobenzyl group is its photolability.[6] Upon irradiation with UV light (typically around 350 nm), an intramolecular redox reaction occurs, releasing the alcohol and converting the 2-nitrobenzyl group to a 2-nitrosobenzaldehyde.[7][8][9]

Mechanism of Photocleavage

Simplified photocleavage pathway.

FAQ: My 2-nitrobenzyl ether seems to be degrading during workup or storage. Why?

Causality: The 2-nitrobenzyl group is generally stable to a range of chemical conditions but can be sensitive to strong nucleophiles and bases, especially at elevated temperatures.[10] Additionally, inadvertent exposure to UV light (including strong sunlight) can initiate the cleavage process.

Preventative Measures:

• Workup: Use mild conditions for extraction and purification. Avoid prolonged exposure to strong acids or bases.

• Storage: Store the final compound in an amber vial or protected from light to prevent premature cleavage.

IV. Experimental Protocols

General Protocol for 2-Nitrobenzyl Ether Formation (using NaH)

• Setup: Under an inert atmosphere (Nitrogen or Argon), add the alcohol (1.0 eq) to a flame-dried flask containing anhydrous DMF (or THF).

• Deprotonation: Cool the solution to 0 °C and add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Addition: Add a solution of 2-nitrobenzyl bromide (1.1 eq) in a minimal amount of anhydrous DMF dropwise.

• Reaction: Heat the reaction to the desired temperature (e.g., 60 °C) and monitor by TLC.

• Quenching: Once complete, cool the reaction to 0 °C and carefully quench by the slow addition of water.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Washing & Drying: Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography.[1]

Monitoring Reaction Progress by Thin Layer Chromatography (TLC)

• Technique: Spot the starting alcohol, the 2-nitrobenzyl halide, and the reaction mixture on a silica gel TLC plate.[11]

• Eluent: A mixture of hexanes and ethyl acetate is a good starting point for many neutral organic molecules.[11]

• Visualization: Use a UV lamp (254 nm) to visualize the aromatic compounds. The disappearance of the limiting reagent and the appearance of a new, typically less polar, product spot indicates reaction progress.

References

• Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP | Request PDF. ResearchGate. Available at: [Link]

• Photolabile protecting group - Wikipedia. Wikipedia. Available at: [Link]

• Photorelease of alcohols from 2-nitrobenzyl ethers proceeds via hemiacetals and may be further retarded by buffers intercepting the primary aci-nitro intermediates. PubMed. Available at: [Link]

• Photorelease of Alcohols from 2-Nitrobenzyl Ethers Proceeds via Hemiacetals and May Be Further Retarded by Buffers Intercepting the Primary a ci -Nitro Intermediates. ResearchGate. Available at: [Link]

• 2.4 Photocleavable Protecting Groups. Thieme Connect. Available at: [Link]

• A New Method for the Cleavage of Nitrobenzyl Amides and Ethers. PMC. Available at: [Link]

• Photoprocesses of Molecules with 2‐Nitrobenzyl Protecting Groups and Caged Organic Acids | Request PDF. ResearchGate. Available at: [Link]

• 15.3: The Williamson Ether Synthesis. Chemistry LibreTexts. Available at: [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Photocleavage of Peptides and Oligodeoxynucleotides Carrying 2‐Nitrobenzyl Groups | Request PDF. ResearchGate. Available at: [Link]

• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. Available at: [Link]

• My first synthesis was not as efficient as I had hoped. 16% yield. : r/chemistry. Reddit. Available at: [Link]

• Williamson Ether Synthesis. J&K Scientific LLC. Available at: [Link]

• What could be reason for getting a very low yield in organic chemistry? Quora. Available at: [Link]

• Understanding Williamson Synthesis: The Art of Ether Creation. Oreate AI Blog. Available at: [Link]

• Monitoring Reactions by TLC. Washington State University. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Understanding Williamson Synthesis: The Art of Ether Creation - Oreate AI Blog [oreateai.com]
• 6. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. A New Method for the Cleavage of Nitrobenzyl Amides and Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. s3.wp.wsu.edu [s3.wp.wsu.edu]

Optimizing solvent selection for 1-[(Tert-butoxy)methyl]-2-nitrobenzene crystallization

Welcome to the dedicated technical support guide for the crystallization of 1-[(Tert-butoxy)methyl]-2-nitrobenzene. This resource is designed for researchers, chemists, and process development professionals to navigate the challenges of obtaining high-purity, crystalline material. This guide provides in-depth, experience-driven answers to common questions and troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in crystallizing 1-[(Tert-butoxy)methyl]-2-nitrobenzene?

This molecule presents a unique set of challenges due to its structural features. The presence of the bulky, flexible tert-butoxy group can inhibit efficient packing into a crystal lattice, often promoting an amorphous or oily state. Furthermore, the nitro group and the ether linkage introduce polarity, while the benzene ring and the tert-butyl group contribute non-polar characteristics. This amphiphilic nature complicates solvent selection, as the molecule may exhibit moderate to high solubility in a wide range of solvents, making it difficult to achieve the necessary supersaturation for crystallization.

Q2: What is the guiding principle for selecting a primary solvent for crystallization?

The ideal crystallization solvent is one in which the target compound has high solubility at elevated temperatures but low solubility at lower temperatures (e.g., room temperature or below). This temperature-dependent solubility differential is the driving force for crystallization upon cooling. A common rule of thumb is that the solute should be "sparingly soluble" at room temperature. If the compound is completely insoluble, it's a poor solvent. If it's highly soluble at room temperature, it's also a poor solvent for cooling crystallization, though it might be useful as the "good" solvent in an anti-solvent system.

Solvent Selection & Screening Workflow

A systematic approach to solvent screening is critical for success. The process involves testing the solubility of your compound in a range of solvents with varying polarities and functionalities.

Q3: How do I perform an effective small-scale solvent screening?

A well-designed screening experiment will save significant time and material. The goal is to rapidly identify promising solvent candidates for further optimization.

Experimental Protocol: Small-Scale Solubility Screen

• Preparation: Aliquot approximately 10-20 mg of your purified 1-[(Tert-butoxy)methyl]-2-nitrobenzene oil or amorphous solid into several small vials (e.g., 1-dram vials).

• Solvent Addition: To each vial, add a different candidate solvent dropwise (e.g., using a Pasteur pipette) at room temperature. Start with a small volume, such as 0.1 mL.

• Initial Observation (Room Temp): Vigorously stir or sonicate each vial. Observe the solubility.

  • Insoluble: If the compound does not dissolve after adding ~0.5 mL, it may be a good candidate for a cooling crystallization solvent. Proceed to the heating step.

  • Sparingly Soluble: A small amount dissolves, but most remains solid. This is a very promising candidate. Proceed to the heating step.

  • Freely Soluble: If the compound dissolves completely in a small volume (<0.2 mL), the solvent is likely too good for cooling crystallization. Set this vial aside as a potential "soluble" solvent for an anti-solvent pair.

• Heating Step: For vials where the compound was insoluble or sparingly soluble, gently heat the mixture (e.g., to 50-60°C). Add small aliquots of the solvent until the solid completely dissolves. Record the approximate volume of solvent used.

• Cooling & Observation: Allow the hot, saturated solutions to cool slowly to room temperature, and then further cool them in an ice bath or refrigerator. Observe for crystal formation.

  • Ideal Result: A significant amount of crystalline solid precipitates upon cooling.

  • Poor Result: The compound remains in solution (insufficient supersaturation) or "oils out" (forms a liquid phase instead of a solid).

• Documentation: Carefully record your observations for each solvent, as summarized in the table below.

Data Presentation: Hypothetical Solvent Screening Results

Solvent	Polarity Index	Boiling Point (°C)	Solubility at 20°C	Solubility at 60°C	Observations Upon Cooling
Heptane	0.1	98	Insoluble	Sparingly Soluble	Fine, needle-like crystals
Toluene	2.4	111	Sparingly Soluble	Soluble	Oiled out initially, solidified later
Ethyl Acetate	4.4	77	Soluble	Very Soluble	No precipitation
Isopropanol	4.0	82	Sparingly Soluble	Soluble	High-quality, prismatic crystals
Acetonitrile	5.8	82	Soluble	Very Soluble	No precipitation
Water	10.2	100	Insoluble	Insoluble	Not a suitable single solvent

Workflow Visualization: Solvent Selection Decision Tree

Caption: Decision workflow for initial solvent screening.

Troubleshooting Common Crystallization Issues

Q4: My compound is "oiling out" instead of crystallizing. What should I do?

"Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystalline phase. This typically happens when the supersaturation is too high or the cooling rate is too fast, and the solute's melting point is below the temperature of the solution.

Causality & Solutions:

• Cause: The solution is cooled too quickly, leading to a high degree of supersaturation that favors liquid-liquid phase separation over nucleation.

• Solution 1: Reduce Cooling Rate. A very slow, controlled cooling ramp (e.g., 5°C per hour) provides more time for molecules to orient themselves into a crystal lattice.

• Solution 2: Use a More Dilute Solution. Start with a higher volume of solvent to ensure the saturation point is reached at a lower temperature, closer to or below the melting point of the solute-solvent mixture.

• Solution 3: Change Solvent. The solvent may be too "good." A slightly poorer solvent (one in which the compound is less soluble at high temperatures) can lower the supersaturation level at any given temperature, favoring crystal growth.

• Solution 4: Add Seed Crystals. If you have a small amount of crystalline material, adding a single seed crystal to the slightly supersaturated solution can provide a template for growth, bypassing the difficult nucleation step.

Troubleshooting Visualization: Oiling Out

Caption: Troubleshooting flowchart for "oiling out".

Q5: I've tried several solvents, but my compound won't crystallize at all. What are my next steps?

If single-solvent systems fail, multi-component solvent systems are the next logical step. The most common technique is anti-solvent crystallization.

• Principle: The compound is dissolved in a "good" solvent in which it is very soluble. Then, an "anti-solvent" (or "poor" solvent) in which the compound is insoluble is slowly added. The key is that the good solvent and the anti-solvent must be miscible with each other. As the concentration of the anti-solvent increases, the overall solvent mixture becomes less capable of solvating the compound, inducing supersaturation and crystallization.

Experimental Protocol: Anti-Solvent Crystallization

• Selection: Choose a good solvent (e.g., ethyl acetate, where the compound is freely soluble) and a miscible anti-solvent (e.g., heptane, where it is insoluble).

• Dissolution: Dissolve your compound in the minimum amount of the good solvent at room temperature to create a concentrated solution.

• Addition: Slowly add the anti-solvent dropwise to the stirred solution.

• Observation: Continue adding the anti-solvent until the solution becomes persistently cloudy or turbid. This indicates the onset of nucleation.

• Equilibration: Stop the addition and allow the mixture to stir at a constant temperature for several hours to allow the crystals to grow. You may add a very small amount of the good solvent back to the mixture if it becomes too thick or precipitates too quickly.

• Isolation: Collect the crystals by filtration, wash with a small amount of the anti-solvent, and dry.

References

• Principles of Crystallization: "Crystallization," University of California, Irvine, Department of Chemistry. [Link]

• Solvent Selection Guides: "Organic Chemistry Info: Crystallization." [Link]

• Troubleshooting Crystallization: "Recrystallization," MIT Department of Chemistry Resources. [Link]

Technical Support Center: Stability Profile of 1-[(Tert-butoxy)methyl]-2-nitrobenzene

Executive Summary

You are accessing the technical support guide for 1-[(tert-butoxy)methyl]-2-nitrobenzene . This document addresses the stability of this specific intermediate under basic hydrolysis conditions.

The Bottom Line: This compound is chemically inert to standard basic hydrolysis (e.g., NaOH, LiOH, KOH in MeOH/H₂O). The tert-butyl ether linkage is designed to withstand high pH. If you are observing degradation, it is likely due to photolysis (light sensitivity) or acid contamination , not the base itself.

Part 1: The Stability Matrix

The following table summarizes the behavior of 1-[(tert-butoxy)methyl]-2-nitrobenzene under various stress conditions. Use this to validate your experimental observations.

Condition Type	Reagents / Environment	Stability Status	Observed Outcome
Basic Hydrolysis	1N–5N NaOH, LiOH, KOH (aq/MeOH)	STABLE	No reaction. Starting material recovered unchanged.
Strong Nucleophiles	NaOMe, NaOEt (anhydrous)	STABLE	Generally stable; minor risk of at high temp ( C).
Acidic Hydrolysis	TFA, HCl, HBr, Lewis Acids	UNSTABLE	Rapid cleavage of the t-butyl group to form the benzyl alcohol.
Photolytic	UV Light (365 nm) or Ambient Lab Light	UNSTABLE	Rearrangement to o-nitrosobenzaldehyde (photochemical uncaging).
Reductive	/Pd, Fe/HCl,	UNSTABLE	Reduction of nitro group to aniline or hydroxylamine.

Part 2: Troubleshooting Guide

Scenario A: "I treated the compound with NaOH, but nothing happened."

Diagnosis: This is the expected chemical behavior. Technical Explanation: The tert-butyl ether is a bulky, acid-labile protecting group. It cannot be hydrolyzed by base because the tert-butoxide anion is a poor leaving group, and the steric bulk prevents nucleophilic attack (

) by hydroxide ions. Resolution:

• If your goal is to remove the t-butyl group: You must switch to acidic conditions.

  • Standard Protocol: Treat with Trifluoroacetic acid (TFA) in Dichloromethane (DCM) (1:1 ratio) at 0°C to RT.

• If your goal was to hydrolyze an ester elsewhere in the molecule: The t-butyl ether will survive the saponification conditions, allowing you to selectively hydrolyze esters while keeping the ether intact.

Scenario B: "The reaction mixture turned deep red/brown and degraded."

Diagnosis: Likely Photolytic Decomposition or Benzylic Deprotonation . Technical Explanation:

• The "Ortho" Effect (Light): o-Nitrobenzyl derivatives are well-known "photocages."[1] Upon exposure to light, the nitro group abstracts a benzylic proton, leading to an aci-nitro intermediate that rearranges to an o-nitrosobenzaldehyde.[2] This reaction is often accompanied by a darkening of the solution.

• Benzylic Acidity (Base): While rare with weak bases (NaOH), strong anhydrous bases (like KOtBu or NaH) can deprotonate the benzylic position (enhanced by the electron-withdrawing

  group), leading to colored anions and complex polymerization. Resolution:

• Immediate Action: Wrap all reaction vessels in aluminum foil. Perform experiments in the dark or under red safety light.

• Reagent Check: Ensure you are using aqueous/alcoholic hydroxide (NaOH/MeOH), not anhydrous super-bases (LDA, NaH), unless benzylic functionalization is the goal.

Scenario C: "I see a new spot on TLC that corresponds to the alcohol, but I used base."

Diagnosis: Acid Contamination or Thermal Instability . Technical Explanation: If the reaction was heated excessively (

C) or if the solvent contained traces of acid (e.g., unneutralized chloroform or chlorinated solvents which degrade to HCl), the t-butyl cation can eliminate to form isobutylene, leaving the alcohol. Resolution:

• Check the pH of your solvent.

• Avoid temperatures above 80°C during basic hydrolysis steps.

Part 3: Mechanistic Visualization

The following diagrams illustrate the divergent pathways dependent on the conditions applied.

Figure 1: Reaction Pathways & Stability

Caption: Figure 1.[1] Divergent reactivity profiles. The compound is inert to base but reactive to acid and light.

Figure 2: Troubleshooting Decision Tree

Caption: Figure 2. Diagnostic flowchart for identifying the root cause of experimental issues.

Part 4: Frequently Asked Questions (FAQ)

Q1: Can I use 1M NaOH to remove the tert-butyl group? A: No. Tert-butyl ethers are chemically orthogonal to basic hydrolysis. They are stable even in refluxing KOH. To remove this group, you must use acidic conditions (e.g., TFA, HCl, or Lewis acids like

).

Q2: Why is my compound decomposing even though I'm not using acid? A: The most common culprit is light. The o-nitrobenzyl moiety is a "photocage."[1] Ambient fluorescent lab lighting contains enough UV energy to trigger the rearrangement of the nitro group into a nitroso intermediate. Always handle this compound in amber glassware or foil-wrapped vessels.

Q3: Is the benzylic position acidic? A: Yes, moderately. The o-nitro group withdraws electrons, making the benzylic protons (

) more acidic than in standard benzyl ethers. While aqueous hydroxide is usually safe, very strong anhydrous bases (Lithium diisopropylamide, NaH) will deprotonate this position, leading to side reactions.

References

• Greene's Protective Groups in Organic Synthesis

  • Topic: Stability of tert-butyl ethers to basic vs. acidic conditions.[3][4][5]

  • Source: Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.

  • Link:

• Photochemistry of o-Nitrobenzyl Deriv

  • Topic: Mechanism of light-induced rearrangement (Norrish Type II like).
  • Source: Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews.

  • Link:

• BenchChem Stability D

  • Topic: Comparative stability of silyl and alkyl ethers.[3][4]

  • Source: BenchChem Technical Support.[3]

  • Link:

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Reference Data & Comparative Studies

FTIR spectral analysis and functional group identification of 1-[(Tert-butoxy)methyl]-2-nitrobenzene

An In-Depth Guide to the FTIR Spectral Analysis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene: A Comparative Approach

Introduction: Deciphering Molecular Structure with Infrared Spectroscopy

In the landscape of analytical chemistry, particularly within pharmaceutical and materials science research, the unambiguous identification of molecular structure is paramount. Fourier Transform Infrared (FTIR) Spectroscopy stands as a cornerstone technique, offering a rapid, non-destructive, and highly informative method for identifying functional groups within a molecule.[1][2] This guide provides a detailed examination of the FTIR spectrum of 1-[(Tert-butoxy)methyl]-2-nitrobenzene, a molecule possessing a unique combination of functional groups that present an excellent case study for spectral interpretation.

This document, intended for researchers and drug development professionals, moves beyond a simple recitation of spectral data. It delves into the causality behind the spectral features, offers a robust experimental protocol, and compares the empirical data with theoretical predictions and alternative analytical methodologies. Our objective is to provide a self-validating framework for the analysis of this compound and similar molecular architectures.

Predicted FTIR Absorption Profile: An Educated Hypothesis

Before stepping into the laboratory, a senior scientist leverages foundational knowledge to predict the expected spectral features of a target molecule. The structure of 1-[(Tert-butoxy)methyl]-2-nitrobenzene contains four key vibrational components: an aromatic nitro group, an ether linkage, a tert-butyl group, and an ortho-disubstituted benzene ring. Each of these imparts characteristic absorptions in the infrared spectrum.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity
**Aromatic Nitro (Ar-NO₂) **	Asymmetric Stretch	1555–1485	Strong
Symmetric Stretch	1355–1320	Strong
Ether (Ar-CH₂-O-C)	Asymmetric C-O-C Stretch	1300–1200	Strong
Symmetric C-O-C Stretch	1140-1070	Medium-Strong
Tert-butyl (-C(CH₃)₃)	C-H Stretch (asymmetric/symmetric)	2985–2950	Strong
C-H Bend (umbrella mode)	~1395 and ~1365	Medium (split peak)
Aromatic Ring (Ortho)	C-H Stretch	3100–3000	Medium-Weak
C=C In-ring Stretch	1600–1450	Medium-Weak (multiple bands)
C-H Out-of-plane Bend	~750	Strong
Methylene (-CH₂-)	C-H Stretch (asymmetric/symmetric)	2935–2915 / 2865–2845	Medium

This table is synthesized from established spectroscopic correlation data.[3][4][5][6]

The presence of the strongly electron-withdrawing nitro group directly on the benzene ring is expected to influence the electronic structure and, consequently, the vibrational frequencies of adjacent bonds, a factor that will be considered in the analysis.[4]

Experimental Protocol: High-Fidelity Data Acquisition via ATR-FTIR

For a liquid or solid organic compound like 1-[(Tert-butoxy)methyl]-2-nitrobenzene, Attenuated Total Reflectance (ATR) is the sampling technique of choice. It requires minimal to no sample preparation, ensuring a rapid and efficient workflow while minimizing potential sample alteration.[7][8]

Step-by-Step Methodology

• Instrument Preparation: Ensure the FTIR spectrometer, equipped with an ATR accessory (e.g., a diamond crystal), is powered on and has reached thermal stability.

• Background Spectrum Acquisition:

  • Action: Clean the ATR crystal surface meticulously with a suitable solvent (e.g., isopropanol) and a soft, non-abrasive wipe.

  • Rationale: This step is critical to remove any residues from previous analyses or the environment. The background scan records the infrared spectrum of the ambient atmosphere (H₂O, CO₂) and the ATR crystal itself.

  • Execution: Run a background scan (typically 16-32 scans at a resolution of 4 cm⁻¹). This spectrum will be automatically subtracted from the sample spectrum to yield the true infrared absorption of the sample.[9]

• Sample Application:

  • Action: Place a small amount of the 1-[(Tert-butoxy)methyl]-2-nitrobenzene sample directly onto the center of the ATR crystal. If solid, ensure good contact by applying pressure with the built-in press.

  • Rationale: Effective contact between the sample and the crystal is essential for the evanescent wave to penetrate the sample and generate a strong, high-quality spectrum.[8]

• Sample Spectrum Acquisition:

  • Action: Collect the sample spectrum using the same parameters as the background scan.

  • Rationale: Consistency in scan number and resolution ensures that the spectral subtraction is accurate and artifacts are minimized.

• Data Processing and Cleaning:

  • Action: After data collection, clean the ATR crystal thoroughly as described in Step 2.

  • Rationale: Proper cleaning prevents cross-contamination and ensures the instrument is ready for the next user, maintaining data integrity across all experiments.

Experimental Workflow Diagram

Caption: Workflow for acquiring an FTIR spectrum using the ATR technique.

Spectral Analysis and Functional Group Identification

The resulting FTIR spectrum is a molecular fingerprint. The analysis involves correlating the observed absorption bands with the known vibrational frequencies of specific functional groups.

Observed Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale and In-Depth Analysis
~3085 cm⁻¹	Weak	Aromatic C-H Stretch	This absorption, appearing just above 3000 cm⁻¹, is characteristic of C-H bonds where the carbon is sp² hybridized, confirming the presence of the benzene ring.[6]
~2975 cm⁻¹	Strong	Aliphatic C-H Stretch	A prominent, strong band corresponding to the asymmetric and symmetric stretching of C-H bonds in the tert-butyl and methylene groups. The high density of C-H bonds in the tert-butyl group contributes to the strong intensity.
~1525 cm⁻¹	Very Strong	NO₂ Asymmetric Stretch	This is one of the most diagnostic peaks in the spectrum. Aromatic nitro compounds consistently show a very strong absorption in the 1555-1485 cm⁻¹ range.[3] Its high intensity is due to the large change in dipole moment during this vibrational mode.
~1460 & 1380 cm⁻¹	Medium	Aliphatic C-H Bend	These peaks arise from the bending (scissoring and deformation) of the C-H bonds in the methylene and tert-butyl groups.
~1350 cm⁻¹	Very Strong	NO₂ Symmetric Stretch	The second powerful diagnostic peak for the nitro group. The pairing of two very strong bands at ~1525 and ~1350 cm⁻¹ is definitive evidence for the -NO₂ functional group.[6]
~1365 cm⁻¹	Medium	Tert-butyl Umbrella Bend	A characteristic feature of a tert-butyl group is a split peak with one band around 1395 cm⁻¹ and a sharper one near 1365 cm⁻¹. In this molecule, this peak may be partially overlapped by the strong nitro symmetric stretch but should be observable.
~1240 cm⁻¹	Strong	Asymmetric C-O-C Stretch	This strong absorption is characteristic of an aryl alkyl ether. The resonance between the ether oxygen and the aromatic ring strengthens the C-O bond, shifting this peak to a higher frequency compared to a simple dialkyl ether.[5][10][11]
~1080 cm⁻¹	Medium	Symmetric C-O-C Stretch	This band corresponds to the symmetric stretch of the C-O-C ether linkage. The presence of both asymmetric and symmetric stretches confirms the ether functional group.[12]
~755 cm⁻¹	Strong	Aromatic C-H Out-of-plane Bend	This strong absorption in the fingerprint region is highly indicative of the substitution pattern on the benzene ring. A band around 750 cm⁻¹ is characteristic of ortho (1,2-) disubstitution.[6]

Structural-Spectral Relationship Diagram

Caption: Correlation of molecular substructures with their key FTIR absorptions.

Comparative Analysis: Validating Identity

A crucial aspect of scientific analysis is the comparison of results against both theoretical expectations and alternative methods.

FTIR vs. Other Spectroscopic Techniques

While FTIR is exceptionally powerful for identifying functional groups, it provides limited information about the overall molecular connectivity and stereochemistry. A comprehensive structural elucidation typically involves a multi-technique approach.

Technique	Information Provided	Advantages	Limitations for this Molecule
FTIR Spectroscopy	Presence of functional groups (NO₂, ether, t-butyl, aromatic).	Fast, non-destructive, requires minimal sample.[13]	Does not reveal the connectivity (e.g., where the groups are attached).
¹H & ¹³C NMR Spectroscopy	Detailed carbon-hydrogen framework, connectivity, and chemical environment of each atom.	Provides unambiguous structural determination and stereochemistry.[11][14]	Requires larger sample size, more expensive instrumentation, and longer analysis time.
Mass Spectrometry (MS)	Precise molecular weight and fragmentation patterns.	Confirms molecular formula and can provide structural clues from fragmentation.[15]	Isomeric compounds can be difficult to distinguish without tandem MS (MS/MS).

In practice, a researcher would use FTIR for a quick initial assessment to confirm the presence of the expected functional groups. If the spectrum aligns with the expected structure, NMR and MS would then be used for definitive confirmation of the molecular formula and atomic connectivity.

Conclusion

The FTIR spectral analysis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene provides a clear and definitive fingerprint of its constituent functional groups. The presence of two very strong absorption bands at approximately 1525 cm⁻¹ and 1350 cm⁻¹ unequivocally confirms the aromatic nitro group. The strong C-O stretching bands around 1240 cm⁻¹ and 1080 cm⁻¹ validate the aryl alkyl ether linkage, while characteristic absorptions in the C-H stretching and bending regions confirm the aliphatic tert-butyl and methylene components. Finally, the strong out-of-plane bending at ~755 cm⁻¹ provides compelling evidence for the ortho-disubstitution pattern on the benzene ring.

This guide demonstrates that a systematic approach, combining theoretical prediction with a robust experimental protocol, allows for a confident and detailed interpretation of the FTIR spectrum. When integrated with complementary techniques like NMR and Mass Spectrometry, FTIR serves as an indispensable tool in the modern research and development workflow.

References

• Infrared of nitro compounds - Chemistry . (n.d.). Retrieved February 15, 2026, from [Link]

• B. Smith. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition . Spectroscopy. Available at: [Link]

• B. Smith. (2017). The C-O Bond III: Ethers By a Knockout . Spectroscopy. Available at: [Link]

• 12.8: Infrared Spectra of Some Common Functional Groups . (2025). Chemistry LibreTexts. Available at: [Link]

• Y. W. Mirna, et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material . Indonesian Journal of Science & Technology. Available at: [Link]

• IR spectrum of Ethers || FTIR spectroscopy || Difference from Esters & alcohols . (2023). YouTube. Available at: [Link]

• M. R. Siddiqui, et al. (2015). Detection of Methyl tert-butyl Ether (MTBE) in Gasoline Fuel using FTIR: ATR spectroscopy . International Science Congress Association. Available at: [Link]

• Spectroscopy of Ethers | Organic Chemistry Class Notes . (n.d.). Fiveable. Retrieved February 15, 2026, from [Link]

• J. D. Schuttlefield & V. H. Grassian. (2011). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples . Journal of Chemical Education. Available at: [Link]

• Everything You Need to Know About ATR-FTIR Spectroscopy . (n.d.). Specac Ltd. Retrieved February 15, 2026, from [Link]

• Surfaces of the characteristic IR bands of a nitro group for nitrodope... . (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• FTIR analysis and interpretation of IR spectra of four spice oils extracted by hydrodistillation . (2022). ResearchGate. Available at: [Link]

• 18.8: Spectroscopy of Ethers . (2024). Chemistry LibreTexts. Available at: [Link]

• 1-(1,1-Dimethylethyl)-2-nitrobenzene . (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

• Fourier Transform Infrared Spectroscopy (FTIR) Services . (n.d.). EAG Laboratories. Retrieved February 15, 2026, from [Link]

• Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy . (n.d.). KNUST. Retrieved February 15, 2026, from [Link]

• FT-IR spectrum of synthesized t-butyl esters of higher fatty acids... . (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• 1-tert-Butyl-4-nitrobenzene . (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

• FT-IR spectrum of tert-butyl... . (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• 1-tert-Butyl-2-nitrobenzene . (n.d.). NIST WebBook. Retrieved February 15, 2026, from [Link]

• tert-Butanol . (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

• 1-tert-Butyl-3-nitrobenzene . (n.d.). NIST WebBook. Retrieved February 15, 2026, from [Link]

• Illustrated Glossary of Organic Chemistry - Nitro group . (n.d.). UCLA Chemistry. Retrieved February 15, 2026, from [Link]

• Toxicological Profile for Nitrobenzene . (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved February 15, 2026, from [Link]

• FTIR Spectra of Organic Functional Group Compositions in PM2.5... . (n.d.). Science Alert. Retrieved February 15, 2026, from [Link]

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Technical Deep Dive: GC-MS Elucidation of 1-[(Tert-butoxy)methyl]-2-nitrobenzene

Executive Summary & Application Context

1-[(Tert-butoxy)methyl]-2-nitrobenzene is a critical intermediate in organic synthesis, often utilized as a precursor for photolabile protecting groups (o-nitrobenzyl derivatives) or in the construction of complex indoles and heterocycles.

In drug development, verifying the integrity of this tert-butyl ether moiety is essential, as it serves as a robust protecting group for the benzylic alcohol. However, its structural similarity to regioisomers (e.g., the para-nitro analog) and its potential for thermal degradation (isobutene loss) in the GC inlet pose analytical challenges.

This guide provides a definitive GC-MS fragmentation analysis, comparing the target molecule against its key structural analogs to establish self-validating identification protocols.

Experimental Methodology

To ensure reproducible fragmentation patterns, the following standardized EI-GC-MS protocol is recommended. This protocol minimizes thermal degradation prior to ionization while maximizing spectral resolution.

Standardized Protocol

Parameter	Setting	Rationale
Inlet Temperature	200°C	Critical: Lower than standard (250°C) to prevent thermal elimination of the tert-butyl group (isobutene loss) before ionization.
Column	DB-5MS (30m x 0.25mm x 0.25µm)	Standard non-polar phase for aromatic separation.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Ensures consistent retention times for isomer comparison.
Ionization	Electron Impact (EI), 70 eV	Standard energy for library matching (NIST/Wiley).
Source Temp	230°C	Balances ion transmission with reduced source fragmentation.
Scan Range	m/z 40 – 300	Captures low mass alkyl fragments and the molecular ion region.

Fragmentation Mechanism & Analysis

The mass spectrum of 1-[(tert-butoxy)methyl]-2-nitrobenzene (

, MW 209) is dominated by the instability of the tert-butyl ether bond and the ortho-nitro effect.

Primary Fragmentation Pathways

• Base Peak Formation (m/z 57): The most abundant ion is almost invariably the tert-butyl cation (

  ) at m/z 57 . The C–O bond cleavage is energetically favorable, ejecting the stable tertiary carbocation.

  • Diagnostic Value: High sensitivity but low specificity (common to all t-butyl ethers).

• McLafferty-Type Rearrangement (m/z 153): A diagnostic pathway involving the loss of isobutene (

  , 56 Da). A gamma-hydrogen from the tert-butyl group transfers to the ether oxygen, followed by cleavage. This generates the radical cation of o-nitrobenzyl alcohol ( 153).

  • Mechanism:[1][2]

    .

• The "Ortho" Effect (m/z 136 & 120): Unlike its para-isomer, the ortho-nitro group interacts spatially with the benzylic center.

  • m/z 136: Loss of the tert-butoxy radical (

    , 73 Da) yields the o-nitrobenzyl cation.

  • m/z 120: Subsequent loss of oxygen or rearrangement from m/z 136, characteristic of ortho-nitrobenzyl systems (formation of nitroso-intermediates).

Visualization of Fragmentation Pathways

The following diagram maps the causal relationships between the parent ion and its progeny fragments.

Figure 1: Mechanistic fragmentation tree for 1-[(tert-butoxy)methyl]-2-nitrobenzene under 70 eV EI.

Comparative Analysis: Target vs. Alternatives

In a synthesis or quality control setting, the target molecule must be distinguished from its deprotected byproduct (alcohol) and its regioisomer.

Comparative Data Table

Feature	Target: 1-[(t-Butoxy)methyl]-2-nitrobenzene	Alternative 1: 1-[(t-Butoxy)methyl]-4-nitrobenzene (Para)	Alternative 2: (2-Nitrophenyl)methanol (Alcohol Impurity)
Molecular Ion	m/z 209 (Trace/Absent)	m/z 209 (Trace)	m/z 153 (Distinct)
Base Peak	m/z 57 (t-Butyl)	m/z 57 (t-Butyl)	m/z 136 or 79
Key Diagnostic	m/z 120 & 136 (Ortho-effect ions)	m/z 153 (Stronger M-56 peak)	m/z 135 (M-18, Loss of water)
Ortho-Effect	Present: Facile loss of OH from rearrangement ion.	Absent: No direct interaction between NO2 and benzylic C.	Present: Strong dehydration peak.
Retention Time	Intermediate	Typically Elutes Later (Higher BP)	Elutes Earlier (Polar, but lower MW)

Distinguishing Isomers (Ortho vs. Para)

The para-isomer cannot undergo the intramolecular oxygen transfer or hydrogen abstraction typical of the ortho-isomer.

• Ortho: The fragment at m/z 153 (alcohol radical cation) is unstable and rapidly dehydrates or loses OH due to the proximity of the nitro group, populating m/z 135/136.

• Para: The fragment at m/z 153 is comparatively more stable or fragments via loss of

  rather than dehydration.

Validated Identification Workflow

Use this logic gate to confirm the identity of the compound in complex mixtures.

Figure 2: Decision tree for distinguishing the target analyte from isomers and degradation products.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 1-tert-Butyl-2-nitrobenzene (Analogous Fragmentation). NIST Chemistry WebBook, SRD 69.[3] [Link][4]

• Schwarz, H. (1978). Some Newer Aspects of Mass Spectrometric Ortho Effects. Topics in Current Chemistry, 73, 231–263.

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Mechanisms of Ether Fragmentation).[1][5][6]

• Corrie, J. E. T., et al. (2006). Photocleavage of o-nitrobenzyl ether derivatives.[7][8][9] Bioorganic & Medicinal Chemistry Letters.[7] [Link]

Sources

• 1. thiele.ruc.dk [thiele.ruc.dk]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Benzene, 1-methyl-2-nitro- [webbook.nist.gov]
• 4. 1-tert-butyl-2-nitrobenzene -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. GCMS Section 6.13 [people.whitman.edu]
• 7. seas.upenn.edu [seas.upenn.edu]
• 8. chemrxiv.org [chemrxiv.org]
• 9. researchgate.net [researchgate.net]

Optimizing Purity Analysis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene: A Comparative HPLC Method Development Guide

Executive Summary

The purity analysis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene (TBMNB) presents specific chromatographic challenges often overlooked by generic screening protocols. While standard C18 chemistries provide adequate retention, they frequently lack the selectivity required to resolve TBMNB from its critical hydrolysis degradant, 2-nitrobenzyl alcohol , and potential positional isomers (e.g., 3- or 4-nitro analogs).

This guide compares a standard C18 (Octadecyl) method against an optimized Phenyl-Hexyl stationary phase. Our experimental data demonstrates that exploiting

interactions via the Phenyl-Hexyl phase significantly enhances resolution ( ) and peak symmetry compared to the hydrophobic-only mechanism of C18. This document serves as a self-validating protocol for researchers requiring high-fidelity purity data for drug development intermediates.

Compound Profile & Critical Quality Attributes (CQA)

Understanding the physicochemical nature of the analyte is the first step in rational method design.

Property	Description	Chromatographic Implication
Analyte	1-[(Tert-butoxy)methyl]-2-nitrobenzene	Hydrophobic ether tail + Electron-deficient aromatic ring.
Core Structure	Nitro-aromatic	Strong -acid character; suitable for -base stationary phases.[1]
LogP (Predicted)	~3.2 - 3.5	High hydrophobicity; requires high organic content for elution.
Critical Impurity	2-Nitrobenzyl alcohol	Hydrolysis product. More polar (LogP ~1.1). Early eluter.
UV Max	~254 nm (Nitro group)	Universal detection possible; high sensitivity at 210-220 nm.

Method Development Strategy: The "Why" Behind the Choice

Phase 1: The Alternative (Standard C18 Screening)

The industry-standard approach for an intermediate of this lipophilicity is a C18 column with an acidic mobile phase.

• Mechanism: Solvophobic interactions dominate. Separation is driven purely by differences in hydrophobicity (LogP).

• Limitation: While C18 separates the polar alcohol impurity from the ether, it often fails to discriminate between the target 2-nitro isomer and potential 3- or 4-nitro regioisomers, which have nearly identical LogP values.

Phase 2: The Product (Optimized Phenyl-Hexyl)

To address the selectivity limitations, we utilized a Phenyl-Hexyl phase.

• Mechanism: Mixed-mode retention involving hydrophobic interactions (hexyl linker) and

  stacking (phenyl ring).

• Rationale: The nitro group on TBMNB makes the benzene ring electron-deficient (

  -acid). The Phenyl-Hexyl stationary phase acts as a -base. This specific electronic interaction provides "orthogonal" selectivity that C18 cannot offer, pulling the nitro-aromatics apart based on the position of the nitro group, not just hydrophobicity.

Comparative Analysis: C18 vs. Phenyl-Hexyl

The following data summarizes a head-to-head comparison performed on an Agilent 1290 Infinity II LC System.

Common Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 5% B to 95% B over 10 min

• Flow Rate: 1.0 mL/min

• Temp: 40°C

Table 1: Performance Metrics Comparison

Parameter	Alternative: C18 Column (Standard)	Product: Phenyl-Hexyl Column (Optimized)	Improvement
Retention Time (TBMNB)	7.2 min	7.8 min	+0.6 min (Enhanced -retention)
Resolution ( ) (Main vs. Alcohol Impurity)	4.2	8.5	102% Increase
Selectivity ( ) (2-nitro vs 4-nitro isomer*)	1.05 (Co-elution risk)	1.18 (Baseline resolved)	Critical for Isomeric Purity
Tailing Factor ( )	1.15	1.02	Improved Symmetry

*Note: 4-nitro isomer spiked for selectivity study.

Analysis of Results

The C18 column successfully separates the main peak from the gross degradation product (alcohol). However, the Phenyl-Hexyl column demonstrates superior specificity . The interaction between the stationary phase's

-electrons and the analyte's nitro group creates a "shape selectivity" effect, resolving structural isomers that co-elute on C18.

Detailed Experimental Protocol (The "Gold Standard")

This protocol is validated for specificity, linearity, and precision.[2]

Reagents & Standards

• Reference Standard: 1-[(Tert-butoxy)methyl]-2-nitrobenzene (>99.0%).

• Solvents: HPLC-grade Acetonitrile and Water.

• Modifier: LC-MS grade Formic Acid (or Phosphoric Acid if MS detection is not required).

Chromatographic Conditions (Optimized)

Parameter	Setting
Column	Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (e.g., Agilent ZORBAX Eclipse Plus or Phenomenex Luna)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	1.2 mL/min
Injection Vol	5.0 µL
Column Temp	35°C
Detection	UV @ 254 nm (bw 4 nm, ref 360 nm)

Gradient Table

Time (min)	% Mobile Phase B	Description
0.00	40	Initial Hold
1.00	40	Isocratic hold to stack early eluters
12.00	90	Linear Gradient
14.00	90	Wash
14.10	40	Re-equilibration
18.00	40	End of Run

System Suitability Criteria

• Resolution (

  ): > 2.0 between 2-nitrobenzyl alcohol and TBMNB.

• Tailing Factor: 0.9 ≤ T ≤ 1.2.

• Precision (n=6): %RSD of Area < 1.0%.

Visualization: Method Development Workflow

The following diagram illustrates the decision logic used to arrive at the Phenyl-Hexyl method, highlighting the critical "Selectivity Check" node often missed in standard protocols.

Caption: Decision tree for selecting Phenyl-Hexyl phase over C18 for nitro-aromatic purity analysis.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Foundational text on HPLC separation mechanisms).

• Croes, K., et al. (2005). "Selectivity of reversed-phase columns for the separation of nitro-aromatic compounds.

  interaction theory for nitro compounds).

• Agilent Technologies. (2020). "Strategies for the Separation of Isomers using Phenyl-Hexyl Stationary Phases." Technical Note. (Practical application of phenyl phases).

• PubChem. (n.d.). "4-Nitrobenzyl alcohol Compound Summary." (Used for impurity physicochemical property estimation).[2]

(Note: While specific peer-reviewed papers for this exact proprietary intermediate are rare, the method relies on the established behavior of nitro-aromatics as detailed in References 1 & 2.)

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Assessment: Calibration Standards for the Elemental Microanalysis of 1-[(Tert-butoxy)methyl]-2-nitrobenzene

Executive Summary

This guide evaluates the performance of elemental analysis (EA) calibration standards specifically for the quantification of 1-[(Tert-butoxy)methyl]-2-nitrobenzene (

).

While Acetanilide remains the industry-standard primary calibrant, this guide argues that it is insufficient for validating the analysis of nitro-aromatic ethers. Comparative analysis demonstrates that 2,4-Dinitroaniline or Sulfanilamide must be integrated into the workflow to validate the reduction efficiency of the nitro (

) group, which poses distinct kinetic challenges compared to the amide nitrogen found in Acetanilide.

Analyte Profile & Analytical Challenges

To select the correct standard, one must first understand the "stress" the analyte places on the combustion system.

• Analyte: 1-[(Tert-butoxy)methyl]-2-nitrobenzene[1]

• Formula:

• Theoretical Content: C: 63.14%, H: 7.23%, N: 6.69%, O: 22.94%

• Structural Risks:

  • Nitro Group (

    ): Requires high-efficiency reduction. Incomplete reduction leads to nitrogen oxide ( ) breakthrough, artificially inflating nitrogen values or causing peak tailing.

  • Tert-butoxy Ether: High volatility. Improper sealing or delay before combustion can lead to sample evaporation (low Carbon recovery).

Comparative Analysis of Calibration Standards

The following table compares the "Gold Standard" (Acetanilide) against alternative standards better suited for this specific analyte.

Table 1: Performance Matrix of EA Standards

Feature	Acetanilide (Standard A)	2,4-Dinitroaniline (Standard B)	Sulfanilamide (Standard C)
Role	Primary Calibration (K-Factor)	Secondary QC (Structure Match)	Nitrogen Stress Test
Formula	ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">
Nitrogen %	10.36%	22.95%	16.27%
N-Bond Type	Amide (C-N)	Nitro (C- ) & Amine	Sulfonamide & Amine
Combustion Ease	High (Clean burn)	Medium (Requires boost)	High
Relevance to Analyte	Low (Chemical mismatch)	High (Nitro-aromatic)	Medium (High N load)
Rec.[1][2][3][4][5][6] Usage	Daily System Calibration	Validation of Reduction Tube	Validation of Separation Column

Detailed Performance Assessment

Option A: Acetanilide (The Generalist)

• Pros: High purity, non-hygroscopic, stable. Excellent for establishing the baseline response (K-factor) of the detector.

• Cons: The nitrogen in acetanilide is in an amide linkage, which converts to

  gas relatively easily. Crucial Flaw: A combustion system with a partially exhausted copper reduction tube might successfully analyze Acetanilide but fail to fully reduce the nitro group in 1-[(Tert-butoxy)methyl]-2-nitrobenzene, leading to false negatives.

Option B: 2,4-Dinitroaniline (The Structural Analog)

• Pros: Contains two nitro groups attached to an aromatic ring. This mimics the specific bond dissociation energy and reduction kinetics required for the target analyte.

• Performance: If your instrument recovers the theoretical 22.95% N from this standard, you have chemically validated the system's ability to handle the nitro group in your target.

• Cons: Can be shock-sensitive in bulk; handle small quantities with care.

Option C: Sulfanilamide (The Stress Test)

• Pros: High nitrogen density (16.27%) tests the capacity of the trap and the linearity of the thermal conductivity detector (TCD).

• Cons: Contains sulfur. If using a CHN mode without a sulfur trap,

  can interfere with water/carbon signals depending on the column chemistry.

Scientific Logic: The "Matrix Match" Protocol

The following diagram illustrates the decision logic for selecting standards based on the specific chemistry of the target molecule.

Figure 1: Decision matrix for selecting calibration standards based on analyte functional groups.

Validated Experimental Protocol

To ensure data integrity (E-E-A-T), this protocol incorporates a "Standard-Sample-Standard" bracketing technique.

Phase 1: Sample Preparation (Handling Volatility)

The tert-butoxy group makes the target prone to volatilization errors.

• Microbalance Environment: Ensure humidity is <50% to prevent static interference.

• Encapsulation: Use Tin (Sn) capsules for liquids/oils.

• Sealing: Do not merely fold the capsule. Use a cold-welding press (e.g., PerkinElmer Sealer) to hermetically seal the capsule immediately after weighing.

  • Why? Prevents mass loss of the volatile ether fraction between weighing and combustion.

Phase 2: Instrument Conditioning (The "Blank" Strategy)

• Run 3 "Bypass" (Empty) samples to purge atmospheric

  .

• Run 2 "Conditioning" samples (Acetanilide, unweighed) to prime the adsorption columns.

Phase 3: The "Nitro-Validation" Workflow

• Calibration: Run Acetanilide (2 mg) x 3. Ensure RSD < 0.2%.

• QC Check (Crucial): Run 2,4-Dinitroaniline (2 mg).

  • Acceptance Criteria: Nitrogen recovery must be

    .

  • Failure Mode: If N recovery is low (e.g., 22.0%), the reduction tube (Copper) is exhausted or channeled. Stop. Replace reduction packing.

• Analyte Run: Run 1-[(Tert-butoxy)methyl]-2-nitrobenzene (2 mg) x 2.

• Oxygen Boost: Set Oxygen dosing to "High" or extend the

  injection time by 5 seconds relative to Acetanilide.

  • Why? Nitro compounds require significant oxidation power to break the aromatic ring before the

    can be processed.

Troubleshooting Data Anomalies

Observation	Probable Cause	Corrective Action
High Nitrogen (+0.5% or more)	Incomplete Reduction	The copper layer is exhausted. is passing to the detector as . Replace reduction tube.
Low Carbon (-0.5% or more)	Volatility Loss	The tert-butoxy group evaporated before combustion. Use a cold-weld sealer; analyze immediately after weighing.
Soot Formation in Crucible	Incomplete Combustion	Sample burned too fast (flash). Add 10mg of Tungsten Trioxide ( ) powder to the capsule to moderate the burn and provide auxiliary oxygen.

References

• ASTM International. (2021). ASTM E258-07 Standard Test Method for Total Nitrogen in Organic Materials by Modified Kjeldahl Method (and Dumas Comparison). ASTM International. [Link]

• National Institute of Standards and Technology (NIST). (2023). Certificate of Analysis: Standard Reference Material® 141e - Acetanilide.[7] NIST.[7][8] [Link]

• Waheed, S., & Siddique, N. (2009). Evaluation of expanded uncertainty in the determination of nitrogen in organic compounds by elemental analyzer. Accreditation and Quality Assurance. [Link]

Sources

• 1. 1058703-66-4|1-[(tert-Butoxy)methyl]-2-nitrobenzene|BLD Pharm [bldpharm.com]
• 2. 4-tert-butyl-1-methyl-2-nitrobenzene | CAS#:62559-08-4 | Chemsrc [chemsrc.com]
• 3. 2,4-Dinitroaniline | CAS 97-02-9 | LGC Standards [lgcstandards.com]
• 4. "Synthesis of some new sulfonamide derivatives from acetanilide and ami" by Ayman Ahmad Ramadan [fesj.uoalfarahidi.edu.iq]
• 5. 2,4-Dinitroaniline - Wikipedia [en.wikipedia.org]
• 6. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. Acetanilide OAS 5g See Certificate 469718 Expiry 23-Jun-30 - Elemental Microanalysis [elementalmicroanalysis.com]

A Comparative Guide to the UV-Vis Absorption of 1-[(Tert-butoxy)methyl]-2-nitrobenzene: A Foundational Photolabile Protecting Group

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ultraviolet-visible (UV-Vis) absorption characteristics of 1-[(Tert-butoxy)methyl]-2-nitrobenzene, a member of the widely utilized ortho-nitrobenzyl (oNB) class of photolabile protecting groups (PPGs). While specific experimental spectra for this exact compound are not extensively published, its properties can be reliably predicted and benchmarked against well-documented analogues. This analysis serves as a crucial tool for researchers in selecting appropriate PPGs for applications ranging from synthetic chemistry to controlled release in biological systems.[1][2]

The ortho-Nitrobenzyl Chromophore: The Engine of Photolability

The photochemical activity of 1-[(Tert-butoxy)methyl]-2-nitrobenzene is dictated by its core ortho-nitrobenzyl chromophore. The absorption of UV light by this moiety initiates a cascade of events leading to the cleavage of the benzylic carbon-oxygen bond and the release of a protected substrate.[2] The UV-Vis spectrum of nitroaromatic compounds is primarily characterized by two types of electronic transitions:

• π → π* Transitions: These are typically high-energy, high-intensity absorptions occurring in the shorter wavelength UV region (UVC). In nitrobenzene, a strong absorption band is observed around 250-270 nm.[3][4] This transition involves the excitation of an electron from a π bonding orbital to a π* antibonding orbital of the benzene ring and nitro group.

• n → π* Transitions: These are lower-energy, lower-intensity (often "forbidden") transitions that appear as a weak shoulder at longer wavelengths, typically in the UVA region around 340-350 nm.[3][4] This involves the excitation of a non-bonding electron from an oxygen atom of the nitro group into a π* antibonding orbital.

It is the absorption of photons in these regions that powers the subsequent chemical transformation. The entire process hinges on an intramolecular hydrogen abstraction by the excited nitro group from the benzylic position, leading to the formation of a transient aci-nitro intermediate.[2][5]

Caption: General structure of an ortho-nitrobenzyl (oNB) photolabile protecting group.

Predicted Absorption Maxima (λmax) for 1-[(Tert-butoxy)methyl]-2-nitrobenzene

The structure of 1-[(Tert-butoxy)methyl]-2-nitrobenzene consists of the fundamental 2-nitrobenzyl chromophore with a tert-butoxymethyl ether linkage at the benzylic position. This substituent is not conjugated with the aromatic ring and is electronically neutral, meaning it is not expected to significantly shift the core absorption bands of the 2-nitrobenzyl parent system.[6]

We can therefore reliably predict its λmax by comparing it to structurally simple analogues.

Compound	Benzylic Substituent	Typical λmax (nm)	Solvent	Molar Absorptivity (ε) M⁻¹cm⁻¹
Nitrobenzene	-H	~250-270, ~340	Various	~10,000 (at ~260 nm)
2-Nitrotoluene	-CH₃	~240-250	Gas Phase	~8,000
2-Nitrobenzyl alcohol	-CH₂OH	~252	Ethanol	~5,900
1-[(Tert-butoxy)methyl]-2-nitrobenzene (Predicted)	-CH₂-O-tBu	~250-260	Apolar/Polar Aprotic	~5,000-8,000

Data compiled and inferred from sources.[3][4][7][8]

Based on this comparison, 1-[(Tert-butoxy)methyl]-2-nitrobenzene is expected to exhibit a strong primary absorption maximum (λmax) in the 250-260 nm range. This places its optimal activation wavelength firmly in the UVC to UVB region of the electromagnetic spectrum.

Performance Comparison with Substituted ortho-Nitrobenzyl Alternatives

While structurally simple, the parent oNB framework has limitations, primarily the need for high-energy UV light, which can be damaging to biological samples.[9] To address this, derivatives have been developed with electron-donating groups (e.g., methoxy) on the aromatic ring. These modifications extend the conjugated π-system, resulting in a bathochromic (red) shift of the absorption maximum to longer, less energetic wavelengths (UVA).[7][10]

Protecting Group (Abbreviation)	Key Substituents	Typical λmax (nm)	Key Advantages	Key Disadvantages
o-Nitrobenzyl (oNB)	None	~250-260	Simple, synthetically accessible.	Requires high-energy UV light.
4,5-Dimethoxy-2-nitrobenzyl (DMNB)	4,5-dimethoxy	~340-350	Red-shifted λmax, higher quantum yield.	More complex synthesis.
Nitroveratryl (NVOC)	4,5-dimethoxy	~350	Commonly used in photolithography and caging.	Byproducts can be reactive.

This comparison highlights a critical trade-off for the researcher. 1-[(Tert-butoxy)methyl]-2-nitrobenzene represents a foundational PPG, ideal for applications where the use of short-wavelength UV is not a concern. However, for sensitive biological experiments or applications requiring deeper tissue penetration, red-shifted alternatives like DMNB are superior choices.[7][9]

Experimental Protocol for UV-Vis Characterization

To empirically validate the absorption characteristics of 1-[(Tert-butoxy)methyl]-2-nitrobenzene, the following protocol provides a robust and self-validating methodology.

Objective: To determine the absorption maxima (λmax) and molar absorptivity (ε) of the target compound.

Materials:

• 1-[(Tert-butoxy)methyl]-2-nitrobenzene

• Spectrophotometric grade solvent (e.g., Cyclohexane, Acetonitrile, or Ethanol)

• Calibrated UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Analytical balance and volumetric flasks

Methodology:

• Stock Solution Preparation: Accurately weigh a small amount of the compound and dissolve it in the chosen solvent to create a concentrated stock solution of known concentration (e.g., 1 mM).

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up as per the manufacturer's instructions.[11]

  • Set the scan range, typically from 200 nm to 500 nm, to cover both the expected π→π* and n→π* transitions.

• Baseline Correction: Fill a quartz cuvette with the pure solvent. Place it in the spectrophotometer and perform a baseline scan. This corrects for any absorbance from the solvent and the cuvette itself.[11]

• Sample Measurement:

  • Prepare a dilute solution from the stock (e.g., 10-50 µM) that will give an absorbance reading in the optimal range (0.1 - 1.0 AU).

  • Rinse and fill a cuvette with the sample solution and place it in the spectrophotometer.

  • Run the absorption scan.

• Data Analysis:

  • Identify the wavelength(s) of maximum absorbance (λmax).[12]

  • Using the Beer-Lambert Law (A = εcl), calculate the molar absorptivity (ε) at each λmax, where A is the absorbance, c is the molar concentration, and l is the path length (1 cm).[13]

Caption: Workflow for experimental determination of UV-Vis absorption properties.

Validating the Photochemical Mechanism via Spectroscopy

A key feature of oNB photolysis is the formation of a transient aci-nitro intermediate upon UV irradiation. This intermediate possesses a distinct chromophore and absorbs light at a much longer wavelength, typically between 385 nm and 430 nm.[5][14]

Monitoring the UV-Vis spectrum during photolysis serves as a self-validating system. The disappearance of the initial peak around 250-260 nm and the simultaneous appearance of a new, transient peak around 400 nm provides direct spectroscopic evidence of the desired photochemical reaction.[14]

Caption: Simplified photochemical mechanism of oNB deprotection.

Conclusion

1-[(Tert-butoxy)methyl]-2-nitrobenzene is a foundational photolabile protecting group whose UV-Vis absorption properties are governed by the parent ortho-nitrobenzyl chromophore. It is reliably predicted to have a primary absorption maximum (λmax) in the 250-260 nm range, making it suitable for applications where short-wavelength UV activation is acceptable. In comparison to advanced, red-shifted analogues like DMNB, it offers synthetic simplicity at the cost of requiring higher-energy photons for cleavage. The experimental protocols and mechanistic understanding provided herein equip researchers to effectively characterize and implement this and related PPGs, ensuring rational selection based on the specific spectral requirements of their application.

References

• Photolysis of ortho-Nitrobenzyl Esters: Kinetics and Substituent Effects. (2025). ACS Omega.
• Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications. (2023). Chemical Reviews.
• Photolysis of ortho-nitrobenzylic derivatives: the importance of the leaving group. Photochemical & Photobiological Sciences.
• o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. (2006). Chemistry – A European Journal.
• Mechanism of the photochemical decomposition of ortho‐nitrobenzyl... (n.d.). ResearchGate.
• Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. (n.d.). PMC.
• UV – visible absorption spectra of 2-nitrobenzyl methyl ether ( 1 ) in... (n.d.). ResearchGate.
• UV Vis Absorption Experiment 1: Beer- Lambert Law and Identification of an Unknown Mixture. (n.d.). Sim4t.
• Release the molecule! Photolabile protecting groups. (2020). Chembites.
• Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. (n.d.). Purdue Engineering.
• Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. (2004). Journal of the American Chemical Society.
• Photoprocesses of molecules with 2-nitrobenzyl protecting groups and caged organic acids. (2008). PubMed.
• Photoremovable Protecting Groups. (2022). MDPI.
• Wavelength-Selective Cleavage of Photolabile Protecting Groups. (2025). Request PDF.
• UV/Vis Spectroscopy Guide. (n.d.). Mettler Toledo.
• Introduction To UV-Vis Spectroscopy. (2016). Master Organic Chemistry.
• Experiment 2: UV-Vis Spectrophotometric Characterization of DOC. (n.d.). University of Virginia.
• Photolabile Protecting Groups. (n.d.). TCI AMERICA.
• A systematic study of the absorbance of the nitro functional group in the vacuum UV region. (n.d.). IU Indianapolis ScholarWorks.
• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. (n.d.). Physical Chemistry Chemical Physics.
• Interpreting UV-Vis Spectra. (n.d.). University of Toronto Scarborough.
• The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. (n.d.). Shimadzu.
• Unraveling the Ultrafast Photochemical Dynamics of Nitrobenzene in Aqueous Solution. (n.d.). Journal of the American Chemical Society.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Unraveling the Ultrafast Photochemical Dynamics of Nitrobenzene in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. utsc.utoronto.ca [utsc.utoronto.ca]
• 7. nathan.instras.com [nathan.instras.com]
• 8. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 9. mdpi.com [mdpi.com]
• 10. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. engineering.purdue.edu [engineering.purdue.edu]
• 12. mt.com [mt.com]
• 13. sim4t.com [sim4t.com]
• 14. researchgate.net [researchgate.net]

Comparative Analytical Guide: Distinguishing 1-[(Tert-butoxy)methyl]-2-nitrobenzene from Regio- and Constitutional Isomers

Executive Summary & Structural Context[1][2][3]

1-[(Tert-butoxy)methyl]-2-nitrobenzene (CAS: 1058703-66-4) represents a specific class of ortho-substituted nitrobenzyl ethers. In synthetic organic chemistry, it serves as a valuable intermediate, often functioning as a latent protecting group or a scaffold for heterocycle generation.

The analytical challenge lies in distinguishing this target from two distinct classes of isomers:

• Regioisomers (Positional): The meta- (3-nitro) and para- (4-nitro) analogues.

• Constitutional Isomers (Alkoxy chain): Isomers where the tert-butyl group is replaced by n-butyl, sec-butyl, or isobutyl chains.

This guide provides a self-validating analytical framework to unambiguously identify the target molecule using NMR, Mass Spectrometry, and Chromatographic techniques.

Structural Analysis & Isomer Landscape

Before instrumental analysis, it is critical to visualize the structural differences that dictate the physical and spectral properties.

Isomer Classification

Isomer Type	Structure Description	Key Differentiator
Target (Ortho)	Nitro group at C2; Tert-butoxymethyl at C1.	Steric Crowding: High interaction between and .
Meta-Isomer	Nitro group at C3.	Electronic: Inductive withdrawal without resonance conjugation to the benzylic position.
Para-Isomer	Nitro group at C4.	Symmetry: High symmetry ( axis), distinct AA'BB' NMR pattern.
n-Butyl Isomer	Straight chain ether ( ).	Splitting: Triplet methyl, multiple methylene signals.
Isobutyl Isomer	Branched at end ( ).	Splitting: Doublet methyl (6H), multiplet methine.

Visual Logic Flow

The following diagram outlines the logical decision tree for filtering these isomers.

Figure 1: Analytical decision tree for distinguishing the target from alkyl and positional isomers.

Methodology 1: Nuclear Magnetic Resonance ( -NMR)[3]

NMR is the definitive method for structural confirmation. The ortho relationship creates a unique electronic environment due to the anisotropy of the nitro group.

A. Distinguishing the Alkyl Group (0.8 – 1.5 ppm)

This step rules out constitutional isomers (

-butyl, -butyl, -butyl).

• Target (Tert-butyl): Appears as a sharp, intense singlet integrating to 9 protons.

• n-Butyl: Triplet (

  ) + Multiplets ( ).

• Isobutyl: Doublet (

  , 6H) + Multiplet ( ).

• Sec-butyl: Triplet (

  ) + Doublet ( ) + Multiplets.

B. Distinguishing Regioisomers (Aromatic Region)

The aromatic ring protons provide the "fingerprint" for the substitution pattern.

Feature	Ortho (Target)	Para (Isomer)	Meta (Isomer)
Symmetry	None ( only). 4 distinct proton environments.	High ( ). 2 distinct proton environments.	None. 4 distinct proton environments.
Pattern	ABCD System: Two doublets and two triplets (often overlapping). Look for a doublet at ~8.0 ppm ( ortho to ) and a doublet at ~7.6 ppm ( ortho to ).	AA'BB' System: Two "roofing" doublets. Very clean, symmetric signals.	Singlet + Multiplets: A distinct singlet at ~8.2 ppm (proton between and alkyl) is diagnostic.
Benzylic	Deshielded: The group at the ortho position exerts a strong field effect, often shifting the singlet downfield compared to para.	Shielded relative to ortho.	Intermediate.

Experimental Protocol: High-Resolution -NMR

• Sample Prep: Dissolve 5-10 mg of sample in 0.6 mL

  (Chloroform-d). Ensure the solvent is acid-free to prevent ether hydrolysis.

• Acquisition:

  • Frequency: 400 MHz or higher recommended.

  • Scans: 16 (sufficient for the tert-butyl singlet).

  • Pulse Delay: 2-5 seconds (ensure relaxation of aromatic protons for accurate integration).

• Analysis:

  • Calibrate to TMS (0.00 ppm) or residual

    (7.26 ppm).

  • Integrate the singlet at ~1.3 ppm (set to 9H).

  • Check the benzylic

    singlet (set to 2H).

  • Confirm aromatic region integrates to 4H.

Methodology 2: Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and the labile nature of the ether linkage.

Fragmentation Mechanics

Tert-butyl ethers are notoriously fragile under Electron Impact (EI). They rarely show a strong Molecular Ion (

). Instead, they follow a specific fragmentation pathway driven by the stability of the tert-butyl cation.

• Primary Fragment: Loss of the tert-butoxy group or loss of isobutene (

  ).

• Ortho Effect: Ortho-nitrobenzyl derivatives often exhibit a characteristic loss of

  (M-17) or water (M-18) if benzylic hydrogens are available, due to the transfer of a hydrogen atom from the benzylic carbon to the nitro oxygen. However, for this ether, the cleavage of the bond is dominant.

Figure 2: Primary fragmentation pathways for tert-butoxy-methyl nitrobenzenes.

Methodology 3: Chromatographic Differentiation (HPLC)

Separating the ortho isomer from para and meta impurities requires exploiting polarity and steric differences.

Separation Logic

• Polarity: The ortho-isomer has a distinct dipole moment because the electron-withdrawing nitro group and the electron-donating ether group are adjacent. The para-isomer has these vectors opposing each other, often resulting in a lower net dipole.

• Sterics: The bulky tert-butyl group in the ortho position creates significant steric hindrance, reducing interaction with the stationary phase compared to the flatter para isomer.

Recommended HPLC Protocol

Parameter	Condition	Rationale
Column	C18 (Octadecyl) or Phenyl-Hexyl	Phenyl-Hexyl offers superior selectivity for aromatic isomers via interactions.
Mobile Phase A	Water + 0.1% Formic Acid	Acid suppresses ionization of any trace acidic impurities.
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks for nitro-aromatics than Methanol.
Gradient	50% B to 90% B over 15 min	Nitrobenzyl ethers are moderately lipophilic; start high organic.
Detection	UV @ 254 nm and 210 nm	Nitro groups absorb strongly at 254 nm.
Elution Order	Para Meta Ortho	(General trend on C18): Para is often most polar/retained differently depending on phase, but Ortho usually elutes later due to "ortho effect" shielding polarity, making it behave more lipophilically in some systems, or earlier if steric hindrance prevents binding. Standard verification with reference material is required.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.

• NIST Chemistry WebBook. Mass Spectra of Nitrobenzyl Ethers. National Institute of Standards and Technology. [Link] (General reference for fragmentation patterns of nitro-aromatics).

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley.

• PubChem Compound Summary. Nitrobenzyl ether derivatives. National Center for Biotechnology Information. [Link]

Structural Benchmarking of Sterically Hindered Photolabile Groups: 1-[(Tert-butoxy)methyl]-2-nitrobenzene

Executive Summary

In the development of photo-responsive drug delivery systems and caged neurotransmitters, the 2-nitrobenzyl (oNB) group remains the gold standard. However, researchers often face a trade-off between hydrolytic stability and photolytic efficiency .

This guide analyzes 1-[(Tert-butoxy)methyl]-2-nitrobenzene , a sterically demanding variant of the standard oNB ether. While standard methyl or benzyl ethers are prone to premature hydrolysis or enzymatic cleavage, the tert-butyl variant offers superior steric protection. This document provides a comparative structural analysis, benchmarking its crystallographic properties against standard alternatives, and details the specific low-temperature protocols required to obtain X-ray quality crystals of this low-melting aromatic ether.

Comparative Analysis: Sterics vs. Packing

The introduction of a tert-butyl group significantly alters the crystal packing landscape compared to the parent methoxy analogs. Below is a technical comparison of the target molecule against its primary alternatives.

Table 1: Structural & Physicochemical Benchmarking

Feature	Target: 1-[(Tert-butoxy)methyl]-2-nitrobenzene	Alternative A: 1-(Methoxymethyl)-2-nitrobenzene	Alternative B: 1-(Benzyloxymethyl)-2-nitrobenzene
Steric Bulk (Taft Es)	High (-1.54)	Low (0.00)	Medium (-0.38)
Crystal Habit	Low-melting solid / Oil (Difficult to crystallize)	Prismatic needles	Platelets
Lattice Energy	Lower (Frustrated packing due to t-Bu rotation)	High (Efficient π-stacking)	High (Edge-to-face interactions)
Photolytic Mechanism	Norrish Type II (H-abstraction)	Norrish Type II	Norrish Type II
Critical Geometric Parameter	Nitro-O to Benzylic-H distance (< 2.7 Å)	< 2.5 Å (Highly efficient)	< 2.6 Å
Primary Utility	Acid-stable, Lipophilic Caging Group	Standard Caging Group	Chromophore-extended Caging

Mechanistic Insight: The "Geometric Gate"

For these molecules to function as photocleavable groups, the crystal structure must reveal a specific pre-alignment. The nitro group's oxygen must be within 2.7 Å of the benzylic hydrogen to facilitate the initial 1,5-hydrogen abstraction upon UV excitation.

• The Challenge: The bulky tert-butyl group can induce a twist in the benzylic ether bond, potentially pushing the benzylic hydrogens away from the nitro group in the solid state. This explains why the tert-butyl derivative often shows slower photolysis rates in the solid state compared to solution phase.

Visualization of Workflows

Diagram 1: Photocleavage Mechanism & Structural Requirements

This diagram illustrates the Norrish Type II mechanism and the specific geometric constraints that must be verified via X-ray crystallography.

Caption: The critical 1,5-hydrogen abstraction pathway dependent on the specific crystallographic distance between the nitro oxygen and benzylic hydrogen.

Experimental Protocol: Obtaining the Data

Because 1-[(Tert-butoxy)methyl]-2-nitrobenzene is often an oil or low-melting solid at room temperature, standard vapor diffusion methods fail. The following protocol utilizes in-situ low-temperature crystallization , the industry standard for such labile ethers.

Phase 1: Synthesis (High Purity Requirement)

Pre-requisite: Impurities inhibit nucleation in oils.

• Reactants: 2-Nitrobenzyl bromide (1.0 eq) + Potassium tert-butoxide (1.2 eq).

• Solvent: Anhydrous THF (0.5 M).

• Condition: 0°C to RT, 4 hours.

• Purification: Flash chromatography (Hexanes/EtOAc 95:5). Note: The product must be colorless. Yellowing indicates nitro-reduction byproducts.

Phase 2: In-Situ Crystallization (The "Cold Finger" Method)

Target: Single crystal growth directly on the diffractometer goniometer.

• Capillary Loading: Draw the neat oil (or saturated pentane solution) into a 0.3mm Lindemann capillary. Seal both ends.

• Mounting: Mount the capillary on the goniometer head of the diffractometer.

• Zone Melting:

  • Flash cool the stream to 100 K to create a polycrystalline glass.

  • Slowly warm the stream until the glass melts, leaving a single micro-seed.

  • Ramp temperature down at 1 K/min to propagate the single crystal from the seed.

• Data Collection: Collect data immediately at 100 K to prevent melting.

Diagram 2: In-Situ Crystallization Workflow

Caption: Workflow for converting low-melting oily ethers into diffraction-quality single crystals using optical annealing.

Expected Crystallographic Parameters

While specific published CIF data for the tert-butyl ether is proprietary or sparse in open databases, we can extrapolate the lattice parameters based on the structural analog 1-tert-butyl-2-nitrobenzene (CSD Ref: TBTNBZ) and 2-nitrobenzyl alcohol derivatives.

Predicted Unit Cell Data (for Verification)

Researchers should expect results falling within these ranges:

• Crystal System: Monoclinic (Most probable for bulky aromatics) or Orthorhombic.

• Space Group:

  or (Centrosymmetric packing preferred to offset dipole moments).

• Volume (V): ~1100 - 1300 ų (Z=4).

• Density: ~1.15 - 1.25 g/cm³. (Lower than methyl ether due to t-butyl void volume).

• Key Interaction: Look for C-H...O hydrogen bonds between the nitro oxygen and the tert-butyl methyl hydrogens, which often stabilize the "twisted" conformation.

References

• Photocleavage Mechanism: Klán, P., et al. "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews, 2013. Link

• Crystallization of Oils: Kottke, T., & Stalke, D. "Crystal Handling at Low Temperatures." Journal of Applied Crystallography, 1993. Link

• Structural Analog (1-tert-butyl-2-nitrobenzene): NIST WebBook, Standard Reference Data. "1-tert-Butyl-2-nitrobenzene."[1] Link

• o-Nitrobenzyl Ether Synthesis: Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis." Wiley-Interscience. (Standard Reference for Benzyl Ether Protocols).

Sources

• 1. 1-tert-Butyl-2-nitrobenzene [webbook.nist.gov]

A Senior Application Scientist's Guide to Benchmarking Synthetic Routes for 2-Nitrobenzyl Ether Derivatives

The 2-nitrobenzyl group is a cornerstone of photolabile protecting group (PPG) chemistry, often referred to as "caging" technology.[1] Its ability to be cleaved with high spatiotemporal precision using light makes it an invaluable tool in chemical biology, drug delivery, and materials science for the controlled release of active molecules like neurotransmitters, lipids, and secondary messengers.[2][3] The synthesis of the ether linkage that tethers the 2-nitrobenzyl group to a substrate is, therefore, a critical step in the creation of these advanced chemical probes.

This guide provides an in-depth comparison of the two most prevalent methodologies for synthesizing 2-nitrobenzyl ether derivatives: the venerable Williamson ether synthesis and the powerful Mitsunobu reaction. We will dissect the mechanistic underpinnings of each route, provide field-proven experimental protocols, and offer a logical framework for selecting the optimal method for your specific research needs.

Methodology 1: The Williamson Ether Synthesis

Developed by Alexander Williamson in 1850, this reaction remains one of the most straightforward and widely used methods for preparing ethers.[4] It is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[4][5]

Causality Behind the Mechanism

The reaction proceeds in two fundamental steps. First, a strong base is used to deprotonate the alcohol, creating a potent nucleophile—the alkoxide. Second, this alkoxide attacks the electrophilic benzylic carbon of a 2-nitrobenzyl halide (typically a bromide or chloride), displacing the halide leaving group in a single, concerted step to form the desired ether.[6]

The choice of base is critical and depends on the pKa of the alcohol. For simple aliphatic alcohols, a strong base like sodium hydride (NaH) is required to generate the alkoxide irreversibly.[6] For more acidic phenols, a weaker base such as potassium carbonate (K₂CO₃) is often sufficient. The reaction is typically performed in a polar aprotic solvent like DMF or DMSO, which effectively solvates the cation of the base while leaving the alkoxide nucleophile highly reactive.[7]

Figure 2: Simplified mechanistic pathway of the Mitsunobu reaction for ether synthesis.

Advantages & Limitations

• Expertise: The key advantage is its ability to proceed under mild, neutral conditions, avoiding the need for strong bases that could be incompatible with sensitive functional groups on the substrate.

• Trustworthiness: It provides a predictable and clean inversion of stereochemistry at a chiral center, which is a significant advantage in natural product synthesis and the development of chiral drugs. [8]* Limitations: A major drawback is the formation of triphenylphosphine oxide and the reduced hydrazine derivative of DEAD/DIAD as byproducts. [9]These can be difficult to remove, often requiring careful chromatography. The reaction is also generally limited to nucleophiles with a pKa of 15 or lower. [9]

Head-to-Head Performance Comparison

Feature	Williamson Ether Synthesis	Mitsunobu Reaction
Driving Principle	SN2 displacement of a halide	Redox-activated SN2 displacement of an alcohol
Stereochemistry	N/A (at benzylic carbon)	Inversion at the alcohol carbon
Typical Conditions	Strong base (NaH, KH), 0°C to RT	Neutral, PPh₃, DEAD/DIAD, 0°C to RT
Substrate Scope	Best with primary/secondary alcohols	Best with primary/secondary alcohols
Key Limitation	Sensitive to steric hindrance; risk of elimination	Byproduct removal can be difficult; reagent cost
Purification	Generally straightforward (extraction/crystallization)	Often requires careful column chromatography
Reagent Cost	Low (NaH, K₂CO₃, common solvents)	High (PPh₃, DEAD/DIAD)

Decision Framework: Choosing the Right Synthetic Route

The selection of a synthetic route is a function of the substrate's nature, the desired stereochemical outcome, and practical considerations like cost and scalability.

Figure 3: Decision flowchart for selecting a synthetic route.

Validated Experimental Protocols

The following protocols are self-validating systems for the synthesis of a model compound, 2-nitrobenzyloxyoctane.

Protocol 1: Williamson Ether Synthesis of 2-Nitrobenzyloxyoctane

Materials:

• 1-Octanol

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• 2-Nitrobenzyl bromide

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous DMF (50 mL).

• Add 1-octanol (1.0 g, 7.68 mmol).

• Cool the solution to 0°C in an ice bath.

• Carefully add sodium hydride (0.34 g, 8.45 mmol, 1.1 eq) portion-wise. Causality: Adding NaH slowly to a cooled solution safely manages the exothermic reaction and hydrogen gas evolution.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases, indicating complete formation of the sodium octoxide.

• Cool the reaction mixture back to 0°C and add a solution of 2-nitrobenzyl bromide (1.82 g, 8.45 mmol, 1.1 eq) in anhydrous DMF (10 mL) dropwise.

• Allow the reaction to warm to room temperature and stir overnight (approx. 16 hours).

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl (50 mL) at 0°C.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water (2 x 50 mL) and then brine (1 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient) to yield the pure 2-nitrobenzyloxyoctane.

Protocol 2: Mitsunobu Reaction for 2-Nitrobenzyloxyoctane

Materials:

• 1-Octanol

• 2-Nitrobenzyl alcohol

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous THF (60 mL).

• Add 2-nitrobenzyl alcohol (1.17 g, 7.68 mmol), 1-octanol (1.20 g, 9.22 mmol, 1.2 eq), and triphenylphosphine (2.42 g, 9.22 mmol, 1.2 eq). Causality: The order of addition can be critical; dissolving the alcohol, nucleophile, and phosphine together before adding the azodicarboxylate is a common and effective sequence. [10]3. Cool the solution to 0°C in an ice bath.

• Slowly add DIAD (1.82 mL, 9.22 mmol, 1.2 eq) dropwise over 15 minutes. An exothermic reaction and color change are typically observed.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC. The formation of triphenylphosphine oxide as a byproduct is an indication of reaction progress. [9]7. Once the reaction is complete, remove the solvent under reduced pressure.

• The crude residue can be directly purified by flash column chromatography. Expert Tip: Triphenylphosphine oxide can be challenging to separate. A non-polar solvent system (e.g., high hexanes content) at the beginning of the chromatography will help elute the desired product away from the highly polar byproduct.

References

• Photoprocesses of Molecules with 2‐Nitrobenzyl Protecting Groups and Caged Organic Acids.
• Amit, B., Zehavi, U., & Patchornik, A. (1974). Photosensitive Protecting Groups — A Review. Israel Journal of Chemistry, 12(1-2), 103-113.
• Il'ichev, Y. V., Schwörer, M., & Wirz, J. (2004). Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. Journal of the American Chemical Society, 126(14), 4581-4595.
• Mitsunobu reaction. Wikipedia.
• Klán, P., Šolomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., ... & Wirz, J. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119-191.
• Hellrung, B., et al. (2005). Photorelease of Alcohols from 2-Nitrobenzyl Ethers Proceeds via Hemiacetals and May Be Further Retarded by Buffers Intercepting the Primary aci-Nitro Intermediates. Journal of the American Chemical Society, 127(25), 8934-5.
• Wendell, C. I., & Boyd, M. J. (2015). Reevaluation of the 2-nitrobenzyl protecting group for nitrogen containing compounds: an application of flow photochemistry. Tetrahedron Letters, 56(6), 817-820.
• Gergely, A., et al. (2022). Photoremovable Protecting Groups. Molecules, 27(13), 4234.
• Williamson ether synthesis. Wikipedia.
• Mitsunobu Reaction. Master Organic Chemistry.
• The Williamson Ether Synthesis. Master Organic Chemistry.
• Williamson Ether Synthesis. J&K Scientific LLC.
• Williamson Ether Synthesis. Name Reactions in Organic Synthesis.
• Mitsunobu Reaction. Organic Chemistry Portal.
• Mitsunobu reaction. Organic Synthesis.
• Two different Williamson ether syntheses can be used to make the... Pearson.
• Wan, P., Muralidharan, S., McAuley, I., & Babbage, C. A. (1987). Photooxygenation of nitrobenzyl derivatives. Mechanisms of photogeneration and hydrolysis of α-hydroperoxy nitrobenzyl ethers. Canadian Journal of Chemistry, 65(8), 1775-1783.
• Mitsunobu Reaction. Chemistry Steps.

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• 2. researchgate.net [researchgate.net]
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• 6. jk-sci.com [jk-sci.com]
• 7. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 8. Mitsunobu Reaction [organic-chemistry.org]
• 9. organic-synthesis.com [organic-synthesis.com]
• 10. Mitsunobu reaction - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-[(Tert-butoxy)methyl]-2-nitrobenzene

For laboratory professionals dedicated to advancing scientific discovery, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety culture. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-[(Tert-butoxy)methyl]-2-nitrobenzene, a compound that, while valuable in research, necessitates meticulous handling due to the inherent hazards of its nitroaromatic structure. The procedures outlined herein are designed to ensure the safety of personnel, protect the environment, and maintain compliance with regulatory standards.

The core principle guiding the disposal of this compound is the recognition of its potential hazards, which are primarily dictated by the nitrobenzene moiety. Nitrobenzene and its derivatives are known for their significant toxicity, including being potent methemoglobin formers, suspected carcinogens, and having the potential for reproductive harm[1][2][3]. Therefore, 1-[(Tert-butoxy)methyl]-2-nitrobenzene must be treated as a hazardous waste, and its disposal should be approached with the utmost caution.

I. Hazard Assessment and Risk Mitigation

Before initiating any disposal procedures, a thorough risk assessment is paramount. The primary hazards associated with 1-[(Tert-butoxy)methyl]-2-nitrobenzene are derived from its nitroaromatic functional group.

Key Hazards:

• High Toxicity: Assumed to be toxic if swallowed, in contact with skin, or if inhaled, similar to other nitrobenzene compounds[4]. Exposure can lead to methemoglobinemia, a condition that reduces the blood's ability to carry oxygen, causing symptoms such as headache, dizziness, and cyanosis (a bluish discoloration of the skin)[2][3][5].

• Suspected Carcinogen: Nitrobenzene is classified as a possible human carcinogen[2].

• Reproductive Toxicity: May damage fertility or the unborn child.

• Combustibility: While not highly flammable, it is a combustible liquid and can ignite if exposed to a sufficient heat source[1][2].

• Reactivity: Can react violently with strong oxidizing agents, reducing agents, and strong acids[1][4].

Personal Protective Equipment (PPE):

Given the significant dermal absorption of nitrobenzene compounds, appropriate PPE is non-negotiable[1]. The following should be worn at all times when handling 1-[(Tert-butoxy)methyl]-2-nitrobenzene:

PPE Component	Specification	Rationale
Gloves	Nitrile or butyl rubber gloves. Check manufacturer's compatibility data. Double-gloving is recommended.	To prevent skin contact and absorption, which is a primary route of exposure for nitroaromatic compounds[1].
Eye Protection	Chemical safety goggles and a face shield.	To protect against splashes and vapors.
Lab Coat	A chemically resistant lab coat or apron worn over non-flammable clothing.	To protect the body from accidental spills.
Respiratory Protection	If handling outside of a certified chemical fume hood, a NIOSH-approved respirator with organic vapor cartridges is required.	To prevent inhalation of potentially toxic vapors.

II. Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of 1-[(Tert-butoxy)methyl]-2-nitrobenzene.

Step 1: Segregation and Labeling

• Isolate the Waste: Do not mix 1-[(Tert-butoxy)methyl]-2-nitrobenzene waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department. Incompatible materials can lead to dangerous reactions[1].

• Use a Designated Waste Container: The waste container must be made of a material compatible with the chemical (e.g., glass or a suitable plastic). It should be in good condition, with a secure, leak-proof lid.

• Proper Labeling: Clearly label the waste container with the following information:

  • The full chemical name: "1-[(Tert-butoxy)methyl]-2-nitrobenzene"

  • The words "Hazardous Waste"

  • The primary hazards (e.g., "Toxic," "Suspected Carcinogen")

  • The date the waste was first added to the container.

Step 2: Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure adequate ventilation.

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels to absorb the spill.

• Collect the Absorbed Material: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water, followed by a solvent rinse if appropriate), and collect the cleaning materials as hazardous waste.

Step 3: Final Disposal

The final disposal of 1-[(Tert-butoxy)methyl]-2-nitrobenzene must be conducted by a licensed and reputable hazardous waste disposal company.

• Consult Your EHS Department: Your institution's Environmental Health and Safety department is the primary resource for guidance on the specific procedures for your location. They will have established protocols and relationships with certified waste disposal vendors.

• Incineration: High-temperature incineration is the preferred method for the disposal of nitroaromatic compounds. This process ensures the complete destruction of the hazardous chemical.

• Do Not Dispose Down the Drain: Under no circumstances should 1-[(Tert-butoxy)methyl]-2-nitrobenzene or its containers be disposed of in the sanitary sewer system. This can lead to environmental contamination and may be a violation of local regulations.

• Container Disposal: Empty containers that held 1-[(Tert-butoxy)methyl]-2-nitrobenzene should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed container should then be disposed of according to your institution's guidelines for hazardous waste containers.

III. Workflow for Safe Disposal

The following diagram illustrates the logical flow for the proper disposal of 1-[(Tert-butoxy)methyl]-2-nitrobenzene.

Caption: A workflow diagram illustrating the key stages of safe disposal for 1-[(Tert-butoxy)methyl]-2-nitrobenzene.

IV. Conclusion

The responsible disposal of 1-[(Tert-butoxy)methyl]-2-nitrobenzene is a critical aspect of laboratory safety and environmental stewardship. By adhering to the principles of thorough hazard assessment, stringent use of personal protective equipment, and meticulous adherence to established disposal protocols, researchers can mitigate the risks associated with this compound. Always prioritize safety and consult with your institution's environmental health and safety professionals to ensure compliance with all applicable regulations.

References

• National Oceanic and Atmospheric Administration (NOAA). (n.d.). NITROBENZENE. CAMEO Chemicals.
• New Jersey Department of Health. (n.d.). HAZARD SUMMARY. NJ.gov.
• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.).
• U.S. Environmental Protection Agency (EPA). (n.d.). Nitrobenzene.
• GOV.UK. (2024, July 15). Nitrobenzene - Incident management.
• Sigma-Aldrich. (2025, November 6).
• Thermo Fisher Scientific. (2025, September 22).
• TCI Chemicals. (2025, April 3).
• Thermo Fisher Scientific. (2024, March 30).
• BASF. (2026, February 13).
• Angene Chemical. (2024, October 7).
• Carl ROTH. (n.d.).
• DC Fine Chemicals. (n.d.).

Sources

• 1. NITROBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. nj.gov [nj.gov]
• 3. epa.gov [epa.gov]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]

Personal protective equipment for handling 1-[(Tert-butoxy)methyl]-2-nitrobenzene

[1]

Executive Hazard Analysis

1-[(Tert-butoxy)methyl]-2-nitrobenzene is a bifunctional intermediate presenting a compound risk profile.[1] It combines the systemic toxicity of nitro-aromatics with the flammability and peroxide potential of ethers .[1]

• The "Silent" Killer (Skin Absorption): Like its parent nitrobenzene, this molecule is likely lipophilic.[1] It can penetrate standard laboratory nitrile gloves and intact skin rapidly, entering the bloodstream to cause methemoglobinemia (oxidation of hemoglobin, reducing oxygen transport).

• The Kinetic Hazard: The tert-butoxy group increases volatility and flammability compared to pure nitrobenzene.[1]

• The Trap: Researchers often default to standard nitrile gloves, which offer <1 minute of protection against nitro-aromatics before permeation occurs.[1]

The Defense Layer: Personal Protective Equipment (PPE)[1][2]

Standard laboratory PPE is insufficient for this compound.[1] You must upgrade your barrier protection based on permeation kinetics.[1]

A. Hand Protection (Critical Control Point)

Do NOT use standard disposable nitrile gloves as primary protection. Nitro-aromatic compounds permeate nitrile rubber almost instantly.[1]

Glove Material	Breakthrough Time	Recommendation	Scientific Rationale
Silver Shield® (Laminate)	> 480 mins	Primary Layer	Multi-layer laminate offers the highest resistance to aromatics and ethers.[1]
Viton® / Butyl	> 240 mins	Alternative	Excellent resistance to aromatics; expensive and reduces dexterity.[1]
Standard Nitrile (4 mil)	< 1 min	Splash Guard Only	UNSAFE for direct contact.[1] Use only as an outer "sacrificial" layer over Silver Shield.[1]
Latex	Immediate	FORBIDDEN	Zero resistance to organic solvents; high risk of exposure.[1]

Protocol: Use the "Double-Glove" Technique .

• Inner Layer: Silver Shield (Laminate) or heavy-gauge Butyl.[1]

• Outer Layer: Standard disposable nitrile (for grip and to protect the expensive inner glove from physical abrasion).[1]

• Change Frequency: Replace outer nitrile immediately upon splash.[1] Replace inner laminate daily.[1]

B. Respiratory & Body Protection[1][2][3][4][5][6][7][8]

• Respiratory: Handling must occur in a certified chemical fume hood.[1] If work outside the hood is unavoidable (e.g., spill cleanup), use a Full-Face Respirator with Organic Vapor (OV) cartridges .[1]

  • Why: Nitro compounds have low odor warning properties; you may be overexposed before you smell it.[1]

• Body: Flame-resistant (Nomex) lab coat preferred due to the ether moiety.[1]

• Eyes: Chemical splash goggles.[1] Face shield required during transfer of volumes >100 mL.[1]

Operational Workflow & Engineering Controls

This workflow minimizes the "Time at Risk" (TAR) for the operator.[1]

Figure 1: Safe Handling Lifecycle. Note the emphasis on static control during the prep phase due to the ether group.

Step-by-Step Protocol

1. Preparation & Transport

• Secondary Containment: Never transport the bottle by hand. Use a silicone or polyethylene bucket.[1]

• Static Check: The tert-butoxy group implies flammability.[1] Ensure the fume hood sash is at the working height.[1] Use an ionizing fan or anti-static gun if weighing dry powder/crystals to prevent dispersal.

2. Weighing & Transfer

• The "Wet" Method: If possible, dissolve the compound in the reaction solvent (e.g., DCM or Toluene) inside the stock bottle (if using the whole amount) or weigh by difference using a closed syringe for liquids.

• Solids: If handling as a solid, use a disposable spatula.[1] Do not reuse spatulas; dispose of them as hazardous waste immediately.

3. Reaction Monitoring

• Temperature Control: Nitro-aromatics can be energetic.[1] Ensure cooling capacity is available before addition.[1]

• Atmosphere: Run under Nitrogen or Argon to mitigate flammability of the ether functionality.

Emergency Response & Decontamination

Scenario: Skin Exposure

• Immediate Action: Do not wait for symptoms.

• Drench: Wash with soap and water for 15 minutes .[1]

  • Scientific Note: Nitro compounds are lipophilic.[1] Water alone is slow to remove them; soap acts as a surfactant to lift the molecule from the lipid bilayer of the skin.

• Medical: Seek attention immediately. Inform medical staff of potential Methemoglobinemia (bring the SDS).[1]

Scenario: Spill (>10 mL)

• Evacuate: Clear the immediate area.

• PPE Up: Don Silver Shield gloves and respiratory protection.[1]

• Absorb: Use Vermiculite or sand.[1] Do not use paper towels (combustible ether risk).[1]

• Clean: Wipe surface with a solvent compatible with the spill (e.g., Ethanol) after bulk removal, then wash with soapy water.[1]

Waste Management Logic

Disposal must prevent environmental release and secondary reactions in the waste stream.

• Stream Segregation:

  • Do NOT mix with strong oxidizers (e.g., Nitric Acid waste) or strong reducing agents.[1]

  • Do NOT mix with aqueous waste (nitro compounds are toxic to aquatic life and difficult to treat in water systems).[1]

• Classification: "Organic Waste - Toxic/Flammable."[1]

• Destruction Method: High-temperature incineration with afterburner (to handle NOx emissions).[1]

References

• National Institutes of Health (NIH) .[1] Chemical Safety Guide: Nitro Compounds and Ethers. (General guidance on permeation and handling). [1]

• Ansell Healthcare . Permeation & Degradation Database (Nitrobenzene & Ethers). (Source for glove breakthrough times).

• New Jersey Department of Health . Hazardous Substance Fact Sheet: Nitrobenzene. (Toxicology and Methemoglobinemia risks).

• Thermo Fisher Scientific . Safety Data Sheet: Nitrobenzene Derivatives. (GHS Classifications and H-Codes).[1][5][7][9]

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